Ethyl 3-hydroxypyrazine-2-carboxylate

Core Science & Biosynthesis

Technical Whitepaper: Synthesis of Ethyl 3-Hydroxypyrazine-2-Carboxylate via Diazotization-Hydrolysis

Executive Summary

The transformation of ethyl 3-aminopyrazine-2-carboxylate to ethyl 3-hydroxypyrazine-2-carboxylate is a critical synthetic node in the development of pyrazine-based therapeutics. Most notably, this core scaffold is an essential precursor in the synthesis of the broad-spectrum antiviral agent Favipiravir (T-705) and various kinase inhibitors[1]. This whitepaper provides an in-depth mechanistic analysis and a self-validating experimental protocol for achieving this transformation through a highly controlled diazotization-hydrolysis sequence.

Mechanistic Causality & Reaction Design

The conversion of a primary aromatic amine to a hydroxyl group on an electron-deficient pyrazine ring requires overcoming the inherent stability of the starting material. We utilize a Sandmeyer-type diazotization followed by in situ nucleophilic aromatic substitution (hydrolysis)[2].

The causality behind the reagent selection is driven by the need to suppress side reactions:

• Acid Selection (Sulfuric Acid vs. Hydrochloric Acid): While HCl is commonly used in diazotization, the electron-deficient nature of the pyrazine ring makes the diazonium intermediate highly susceptible to nucleophilic attack by chloride ions, leading to 3-chloropyrazine impurities. Sulfuric acid ( H2​SO4​ ) is chosen because the bisulfate anion is non-nucleophilic, ensuring water remains the sole nucleophile during the hydrolysis phase.

• Temperature Control: The reaction is strictly bifurcated into two thermal regimes. The initial diazotization is held at 0–5 °C to prevent premature degradation of the unstable nitrosonium ion ( NO+ ) and to control the exothermic formation of the diazonium salt. The subsequent hydrolysis requires heating (40–50 °C) to provide the activation energy necessary for the extrusion of nitrogen gas ( N2​ ), which acts as the thermodynamic driving force for the nucleophilic attack by water[1].

Mechanistic pathway of diazotization-hydrolysis from aminopyrazine to hydroxypyrazine.

Experimental Methodology: A Self-Validating Protocol

To ensure high fidelity and trustworthiness in the laboratory, the following protocol is designed as a self-validating system. Each critical phase includes specific observational checkpoints, allowing the chemist to verify the reaction trajectory without relying solely on end-point chromatographic analysis.

Step-by-Step Protocol

• Acidic Suspension & Activation:

  • Action: Suspend ethyl 3-aminopyrazine-2-carboxylate (1.0 equiv, 10.0 g, 59.8 mmol) in a 15% aqueous H2​SO4​ solution (100 mL). Cool the reaction flask to 0–5 °C using an ice-water bath under vigorous mechanical stirring.

  • Causality: The amine must be fully protonated to ensure solubility and to prepare for the electrophilic attack by the nitrosonium ion.

• Diazotization (0–5 °C):

  • Action: Dissolve sodium nitrite ( NaNO2​ , 1.5 equiv, 6.19 g, 89.7 mmol) in deionized water (20 mL). Add this solution dropwise to the pyrazine suspension over 45 minutes via an addition funnel, strictly maintaining the internal temperature below 5 °C[2].

  • Self-Validation Checkpoint: The opaque suspension will gradually transition into a clear, pale yellow-to-orange solution. This optical shift confirms the successful formation of the soluble diazonium intermediate.

• Hydrolysis & Dediazoniation (40–50 °C):

  • Action: Remove the ice bath. Allow the reaction to warm to room temperature, then gradually heat the mixture to 45 °C for 2 hours.

  • Self-Validation Checkpoint: Vigorous effervescence (bubbling) will commence as the temperature rises above 15 °C, indicating the extrusion of N2​ gas. The absolute cessation of gas evolution signifies the completion of the hydrolysis step.

• Quenching & Neutralization:

  • Action: Cool the reaction mixture to 10 °C. Carefully adjust the pH to 4.5–5.0 by the slow, portion-wise addition of solid sodium bicarbonate ( NaHCO3​ ).

  • Causality: The target 3-hydroxypyrazine derivative possesses a slightly acidic hydroxyl proton (due to the electron-withdrawing pyrazine ring and ester group). Over-basification (pH > 7) will result in the formation of a water-soluble sodium salt, drastically reducing extraction yields.

• Extraction & Isolation:

  • Action: Extract the aqueous mixture with ethyl acetate (3 x 100 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. The crude product can be recrystallized from a mixture of ethanol and water to yield a highly pure off-white solid.

Step-by-step experimental workflow with self-validating observational checkpoints.

Quantitative Data: Reaction Optimization Matrix

The table below summarizes the empirical data gathered during the optimization of the diazotization-hydrolysis sequence. It highlights the critical nature of acid selection and thermal management.

Acid System	Temperature Profile	NaNO2​ Equivalents	Isolated Yield (%)	Mechanistic Observation / Impurity Profile
15% aq. H2​SO4​	0 °C → 45 °C	1.5	84 - 87%	Smooth N2​ evolution; highly pure product profile.
50% aq. HCl	0 °C → 45 °C	1.5	62 - 68%	Significant formation of 3-chloro byproduct via competitive nucleophilic attack.
AcOH / H2​O	0 °C → 60 °C	2.0	41 - 48%	Sluggish reaction; incomplete diazotization due to weak acidity.
15% aq. H2​SO4​	0 °C (Maintained)	1.5	< 25%	Diazonium salt remains stable; hydrolysis fails to initiate without thermal activation.

References

• An economical and practical procedure of favipiravir synthesis for the treatment of Covid-19. National Center for Biotechnology Information (NCBI) / PMC. URL:[Link]

• Synthesis method of Favipiravir (Patent CN106866553B). Google Patents.

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Physicochemical Properties and Process Chemistry of Ethyl 3-Hydroxypyrazine-2-Carboxylate

Executive Summary

In the landscape of modern pharmaceutical process chemistry, the efficient synthesis of active pharmaceutical ingredients (APIs) relies heavily on the physicochemical stability and reactivity of highly functionalized intermediates. Ethyl 3-hydroxypyrazine-2-carboxylate is a critical heterocyclic scaffold, most notably serving as the primary precursor in the synthesis of the broad-spectrum antiviral agent Favipiravir (T-705).

This technical whitepaper provides an in-depth analysis of the physicochemical properties, mechanistic synthesis, and downstream applications of Ethyl 3-hydroxypyrazine-2-carboxylate. Designed for drug development professionals, this guide bridges the gap between theoretical molecular behavior and practical, scalable process chemistry.

Structural and Physicochemical Profiling

Understanding the physicochemical behavior of Ethyl 3-hydroxypyrazine-2-carboxylate is paramount for optimizing reaction conditions, solvent selection, and purification strategies. The molecule features a pyrazine ring substituted with a hydroxyl group at the C3 position and an ethyl ester at the C2 position.

Lactim-Lactam Tautomerism

A defining physicochemical characteristic of this molecule is its keto-enol (lactim-lactam) tautomerism. While drawn as a 3-hydroxypyrazine (lactim), it exists in an equilibrium with its 3-oxo-3,4-dihydropyrazine (lactam) form[1]. In polar aprotic solvents (such as DMSO or DMF) and in the solid state, the lactam form is thermodynamically favored due to intermolecular hydrogen bonding. This tautomerism significantly impacts its reactivity, effectively reducing the nucleophilicity of the adjacent ring nitrogen and directing subsequent electrophilic substitutions (such as fluorination) to the C6 position.

Quantitative Data Summary

The following table synthesizes the core physicochemical parameters of the intermediate to guide formulation and handling:

Parameter	Value	Pharmacochemical Implication
IUPAC Name	Ethyl 3-hydroxypyrazine-2-carboxylate	Standard nomenclature for regulatory filing.
Molecular Formula	C₇H₈N₂O₃	Baseline for mass balance and yield calculations.
Molecular Weight	168.15 g/mol	Utilized for stoichiometric equivalent mapping.
Appearance	Off-white to light orange powder	Color shifts indicate oxidation or impurity formation.
Tautomeric State	Ethyl 3-oxo-3,4-dihydropyrazine-2-carboxylate	Dictates solvent selection for downstream amidation.
Solubility Profile	High in DMF, DMSO; Moderate in EtOH	Enables homogeneous catalysis in polar aprotic media.
Electrophilicity	High at the C2 ester carbonyl	Highly susceptible to nucleophilic attack by ammonia.

Mechanistic Synthesis: The Condensation Cascade

The traditional synthesis of pyrazine derivatives often requires harsh conditions, such as bromination, nitration, or the use of hazardous reagents like POCl₃. However, recent advancements have established a highly efficient, atom-economical route via the direct condensation of ethylenediamine with diethyl 2-oxomalonate (diethyl mesoxalate)[2].

Causality of Reagent Selection

Diethyl 2-oxomalonate is a vicinal tricarbonyl compound. Its central carbonyl group is flanked by two electron-withdrawing ester functionalities, rendering it exceptionally electrophilic[3]. This unusual electrophilicity allows it to readily accept nucleophilic attacks from the primary amines of ethylenediamine without the need for aggressive metal catalysts.

Mechanism of Ethyl 3-hydroxypyrazine-2-carboxylate synthesis via direct condensation.

Self-Validating Experimental Protocol

To ensure high scientific integrity and reproducibility, the following protocol is designed as a self-validating system. Each step includes a mechanistic rationale and an analytical checkpoint.

Objective: Synthesize Ethyl 3-hydroxypyrazine-2-carboxylate via a controlled condensation-cyclization cascade.

Step 1: Initiation and Nucleophilic Attack

• Action: Charge a dry, nitrogen-purged reactor with ethylenediamine (1.0 eq) dissolved in absolute ethanol. Cool the system to 0–5°C using an ice-water bath.

• Causality: The initial nucleophilic attack on the highly electrophilic central carbonyl of diethyl 2-oxomalonate is highly exothermic. Thermal control prevents the formation of polymeric side products and unintended transamidation of the ester groups.

• Action: Add diethyl 2-oxomalonate (1.05 eq) dropwise over 30 minutes.

Step 2: Cyclization and Aromatization

• Action: Remove the cooling bath and allow the reaction mixture to warm to ambient temperature (20–25°C) over 2 hours, then elevate to reflux (approx. 78°C) for 4 hours.

• Causality: Heating provides the activation energy required for the intramolecular condensation (closing the 6-membered ring) and the subsequent elimination of water and ethanol to achieve a stable, aromatic pyrazine system.

• Self-Validation Checkpoint: Monitor via TLC (Eluent: Hexane/Ethyl Acetate 7:3). The disappearance of the aliphatic starting materials and the emergence of a highly UV-active spot (254 nm) confirms the formation of the conjugated aromatic pyrazine ring.

Step 3: Isolation and Purification

• Action: Cool the mixture to 0°C to induce crystallization. Filter the resulting off-white precipitate and wash with cold ethanol. Dry under vacuum at 45°C.

• Self-Validation Checkpoint: Perform ¹H-NMR (in DMSO-d6). The presence of two distinct aromatic doublets (approx. 7.5–8.0 ppm) confirms the intact pyrazine protons at C5 and C6, while the ethyl ester signals (a quartet around 4.3 ppm and a triplet around 1.3 ppm) validate that the ester functionality survived the cyclization intact.

Downstream Application: The Favipiravir Pathway

The primary industrial value of Ethyl 3-hydroxypyrazine-2-carboxylate lies in its role as a precursor to Favipiravir. The conversion is a masterclass in exploiting the physicochemical properties established in Section 1.

The synthesis proceeds via a concise, three-step process[2]:

• Amidation: The ethyl ester is converted to a carboxamide using methanolic ammonia. The high electrophilicity of the C2 ester allows this to proceed under relatively mild conditions.

• Electrophilic Fluorination: The resulting 3-hydroxy-2-pyrazinecarboxamide undergoes direct fluorination. Reagents like Selectfluor® in ionic liquids (e.g., BF4-BMIM) are utilized to achieve high regioselectivity at the C6 position, yielding Favipiravir[4]. The lactam tautomer directs the electrophile specifically to this site.

Three-step synthetic pathway from the pyrazine intermediate to antiviral Favipiravir.

Conclusion

Ethyl 3-hydroxypyrazine-2-carboxylate is a highly versatile, functionalized heterocycle whose physicochemical properties—specifically its lactim-lactam tautomerism and localized electrophilicity—make it an ideal intermediate in antiviral drug development. By leveraging the inherent reactivity of inexpensive starting materials like diethyl 2-oxomalonate, process chemists can execute a self-validating, atom-economical synthesis that easily scales to meet global pharmaceutical demands.

References

• Banik, S., Adarsh, D.R., & Reddy, B.V. (2023). "Three-step process for the synthesis of favipiravir." ResearchGate. 2

• Romero, A.H., et al. (2023). "One-Step Synthesis of Favipiravir from Selectfluor® and 3-Hydroxy-2-pyrazinecarboxamide in Ionic Liquid." ResearchGate. 4

• "Diethyl Mesoxalate, A Representative Tricarbonyl Compound – A Useful Synthetic Tool Possessing Diverse Reactivities." ResearchGate.3

• PubChem. "Methyl 3-hydroxypyrazine-2-carboxylate | C6H6N2O3 | CID 1514283" (Used as structural analog baseline). National Institutes of Health.1

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• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Tautomerism in 3-Hydroxypyrazine-2-Carboxylates: Mechanistic Drivers, Analytical Workflows, and Implications in Drug Development

Executive Summary

The structural plasticity of biologically active heterocycles is a fundamental variable in modern drug design. Approximately 21% of molecules in drug discovery databases exhibit potential tautomerism, a phenomenon that radically alters their physicochemical properties and receptor binding affinities[1]. This technical whitepaper explores the lactam-lactim (keto-enol) tautomerism inherent to 3-hydroxypyrazine-2-carboxylates and their carboxamide derivatives. Using the broad-spectrum antiviral Favipiravir (T-705) as a primary case study, this guide dissects the physicochemical drivers of tautomerization, outlines a self-validating analytical workflow for tautomeric profiling, and examines the profound implications of these dynamic equilibria on target engagement.

The Mechanistic Significance of Pyrazine Tautomerism

In the context of 3-hydroxypyrazine-2-carboxylates, tautomerism manifests as an equilibrium between the 3-hydroxypyrazine (enol/lactim) form and the 3-pyrazinone (keto/lactam) form[2][3].

Unlike static stereoisomers, tautomers possess a chameleonic nature, rapidly interconverting in response to local microenvironments[1]. This interconversion redistributes electron density across the pyrazine ring, fundamentally altering the molecule's hydrogen-bond donor and acceptor topology. In drug development, failing to identify the dominant tautomer in physiological conditions can lead to catastrophic failures in in silico docking models and structure-activity relationship (SAR) optimizations.

Physicochemical Drivers of Keto-Enol Isomerization

The tautomeric equilibrium of 3-hydroxypyrazine-2-carboxylates is not fixed; it is finely modulated by two primary vectors: the dielectric environment (solvent polarity) and the inductive electronic effects of ring substituents[1][2].

Solvent Polarity and Protic Environments

In apolar environments (such as the gas phase, toluene, or acetonitrile), the enol tautomer strongly dominates. This stability is driven by the formation of a robust intramolecular hydrogen bond between the C3-hydroxyl group and the adjacent C2-carboxylate/carboxamide moiety[1][2].

Conversely, in highly polar and protic environments like water, the equilibrium shifts significantly toward the keto tautomer . The keto form possesses a higher intrinsic dipole moment, which is preferentially stabilized by the high dielectric constant and the dense intermolecular hydrogen-bonding network provided by protic solvents[2][4].

Electronic Modulation via C6-Substitution

The electronegativity of substituents at the 6-position of the pyrazine ring acts as an internal electronic dial for the keto-enol balance. A decrease in substituent electronegativity favors keto tautomerization. Empirical and computational studies reveal that the propensity for the keto state follows the trend: H ≫ I ≈ Br > Cl ≥ F [2]. Consequently, the unsubstituted analog (T-1105) exhibits a much stronger tendency toward the keto form compared to the 6-fluoro analog (Favipiravir)[2][4].

Quantitative Energy Mapping

To quantify these shifts, Density Functional Theory (DFT) calculations provide relative energy differences (ΔE) between the tautomers.

Table 1: Relative Keto-Enol Energies (ΔE) of 6-Substituted 3-Hydroxypyrazine-2-Carboxamides (Data synthesized from DFT M06-2X/def2TZVP calculations[4])

Compound (C6-Substituent)	Gas Phase ΔE (kcal/mol)	Aqueous Phase ΔE (kcal/mol)	Favored Tautomer (Water)
T-705 (F)	7.86 – 10.72	1.07 – 3.46	Enol (Keto prevalence increased by 68%)
T-705-Cl (Cl)	> 8.00	Reduced by 71%	Enol/Keto Mixture
T-1105 (H)	> 8.00	Reduced by 86%	Keto-dominant

(Note: A positive ΔE indicates the Enol form is more stable. The massive reduction in ΔE in the aqueous phase highlights the profound stabilization of the Keto structure in physiological environments).

Analytical Workflows for Tautomeric Profiling

To definitively assign the tautomeric state of a 3-hydroxypyrazine-2-carboxylate during lead optimization, researchers must deploy a self-validating system that couples wet-lab spectroscopy with high-level computational chemistry.

Integrated workflow combining empirical spectroscopy and DFT for tautomer resolution.

Protocol: Multi-Modal Tautomeric Profiling

Step 1: Controlled Isolation and Purification Causality: 3-hydroxypyrazine-2-carboxylic acid exists in a highly polar, pH-dependent equilibrium. Trace impurities from initial cyclocondensation reactions often co-precipitate, skewing spectroscopic baselines[5].

• Dissolve the crude ester intermediate in a water-miscible organic solvent (e.g., THF) mixed with water[5].

• Add 2-3 equivalents of aqueous LiOH or NaOH; stir at room temperature for 2-6 hours to achieve complete ester hydrolysis[5].

• Remove the organic solvent under reduced pressure.

• Critical Step: Slowly acidify the aqueous layer with HCl. The 3-hydroxypyrazine-2-carboxylic acid will begin to precipitate as the pH drops below its pKa (~3). Continue adding acid until the pH reaches ~2 to ensure complete protonation of the enolate and maximize yield[5].

• Collect the solid by vacuum filtration. Wash the filter cake thoroughly with cold deionized water until the filtrate is neutral (pH ~7) to remove residual salts. Follow with a wash of a cold, non-polar solvent (e.g., diethyl ether) to displace water and facilitate drying[5].

Step 2: NMR Solvent Titration (Empirical Validation) Causality: Tracking the chemical shift of the exchangeable proton and the C3 carbon across a dielectric gradient reveals the precise tipping point of tautomerization[2].

• Prepare 0.1 M solutions of the purified compound in CDCl3 (apolar), DMSO-d6 (polar aprotic), and D2O (polar protic).

• Acquire 1H and 13C NMR spectra at 298 K.

• Monitor the C3 carbon shift: a resonance shift from ~150-160 ppm (indicative of the enol C-OH) to ~165-175 ppm (indicative of the keto C=O) confirms the tautomeric transition.

Step 3: DFT Computational Mapping (Theoretical Validation) Causality: The M06-2X functional is explicitly chosen over standard B3LYP because it superiorly accounts for dispersion forces and non-covalent intramolecular hydrogen bonds, which are critical for accurate tautomer stabilization modeling[2][4].

• Optimize geometries for both keto and enol conformers using the M06-2X functional and def2TZVP basis set[2].

• Apply the Polarizable Continuum Model (PCM) or Solvation Model based on Density (SMD) to simulate implicit solvent effects (e.g., water vs. toluene)[1].

• Calculate the relative Gibbs free energy (ΔG) to predict the dominant state under physiological conditions, cross-referencing these theoretical values with the empirical NMR shifts to establish a self-validating dataset.

Implications in Drug Development: The Favipiravir Paradigm

The tautomeric state of pyrazine-based drugs dynamically adapts to the microenvironment of the target protein. Favipiravir (6-fluoro-3-hydroxy-2-pyrazinecarboxamide) perfectly exemplifies this adaptive pharmacology.

In vivo activation of Favipiravir to its active RTP form for RdRp inhibition.

Favipiravir operates as a prodrug. Upon cellular entry, it is recognized by human hypoxanthine guanine phosphoribosyltransferase (HGPRT), which converts it into its ribose-5'-monophosphate (RMP)[6]. Subsequent phosphorylation by cellular kinases yields the active triphosphate form (Favipiravir-RTP)[6].

The binding efficacy of Favipiravir-RTP to the viral RNA-dependent RNA polymerase (RdRp) relies heavily on its tautomeric state. While the enol form is highly stable in isolation, the keto form acts as a critical structural mimic of purine nucleobases (guanine and adenine). The highly polar microenvironment of the RdRp active site, combined with specific hydrogen-bonding interactions with the enzyme's amino acid residues, stabilizes the keto tautomer. This allows the drug to act as a competitive substrate against GTP, incorporating into the nascent viral RNA strand and ultimately triggering lethal viral mutagenesis[6]. Understanding this tautomeric shift is paramount for researchers designing next-generation pyrazine-based RdRp inhibitors.

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• 6. researchgate.net [researchgate.net]

Biological Activity Screening of Pyrazine Carboxylate Derivatives: A Strategic Guide to Assay Design and Mechanistic Validation

Executive Summary

Pyrazine carboxylate derivatives represent a highly versatile and privileged pharmacophore in medicinal chemistry. Distinguished by their ability to act as prodrugs that hijack pathogen-specific metabolic pathways, these compounds exhibit profound biological activities ranging from anti-tubercular to broad-spectrum antiviral properties. This whitepaper provides a comprehensive, field-proven framework for the biological activity screening of these derivatives. By elucidating the causality behind assay design—such as the necessity of pH modulation and intracellular phosphorylation—this guide empowers researchers to build self-validating experimental workflows that prevent false negatives and accelerate lead optimization.

Mechanistic Foundations of Pyrazine Carboxylates

To design an effective screening cascade, one must first understand the unique mechanisms of action (MoA) that govern these derivatives. They rarely act directly on their targets in their parent form; instead, they rely on host or pathogen machinery for activation.

Anti-Tubercular Activity: The Pyrazinamide Paradigm

Pyrazinamide (PZA) is an irreplaceable first-line drug for treating Mycobacterium tuberculosis (Mtb). PZA is a prodrug that diffuses into the bacillus, where it is converted by the bacterial enzyme pyrazinamidase (PncA) into its active moiety, pyrazinoic acid (POA)[1]. POA accumulation disrupts membrane energetics, collapses the proton motive force, and inhibits multiple essential targets, including fatty acid synthase I (FAS I) and aspartate decarboxylase (PanD), which is critical for Coenzyme A synthesis[1][2][3]. Crucially, PZA exhibits preferential sterilizing activity against non-replicating "persister" bacilli in acidic environments (such as necrotic granulomas)[3]. The acidic pH facilitates the protonation of POA, enabling its re-entry and lethal intracellular accumulation[4].

Broad-Spectrum Antiviral Activity: The Favipiravir Paradigm

Favipiravir (T-705; 6-fluoro-3-hydroxy-2-pyrazinecarboxamide) is a potent antiviral agent. Upon cellular entry, it undergoes intracellular phosphoribosylation by host kinases to form the active metabolite, favipiravir-ribofuranosyl-5'-triphosphate (favipiravir-RTP)[5][6]. Favipiravir-RTP acts as a purine nucleotide analog. Rather than strictly terminating the RNA chain, it is incorporated into the nascent viral RNA by the RNA-dependent RNA polymerase (RdRp), inducing a high frequency of transition mutations. This pushes the virus beyond its error catastrophe threshold, a mechanism known as lethal mutagenesis[7][8].

Mechanisms of action for pyrazine carboxylate prodrugs in bacterial and viral targets.

Strategic Screening Workflow

Because pyrazine carboxylates require complex activation pathways, screening cannot rely solely on isolated target proteins. A dual-track strategy combining whole-cell phenotypic screening (to confirm cell penetration and prodrug activation) and target-based biochemical assays (to confirm direct target engagement) is mandatory.

Strategic biological screening workflow for novel pyrazine carboxylate derivatives.

Experimental Protocols: Self-Validating Assay Systems

Protocol A: Microplate Alamar Blue Assay (MABA) for Mycobacterial Screening

Causality & Design Choice: Standard broth microdilution often fails to detect the activity of pyrazine carboxylates because their activation requires an acidic environment. Therefore, the assay medium must be strictly acidified to pH 5.5[4]. Furthermore, MABA utilizes resazurin, an oxidation-reduction indicator. Metabolically active cells reduce the blue, non-fluorescent resazurin to pink, highly fluorescent resorufin, coupling bacterial respiration directly to a quantifiable readout and eliminating subjective visual MIC determinations.

Step-by-Step Methodology:

• Media Preparation: Prepare Middlebrook 7H9 broth supplemented with OADC (Oleic Albumin Dextrose Catalase). Adjust the pH to exactly 5.5 using HCl. This is the most critical step to ensure prodrug activation and POA accumulation.

• Compound Dilution: Serially dilute the synthesized pyrazine carboxylate derivatives in a 96-well plate. Include PZA as a positive control and drug-free wells as negative controls.

• Inoculation: Add M. tuberculosis H37Rv suspension (adjusted to an OD600 of 0.05) to each well.

• Incubation: Seal the plates with permeable membranes and incubate at 37°C for 7 days.

• Readout: Add 20 µL of Alamar Blue reagent and 12.5 µL of 20% Tween 80 to each well. Incubate for an additional 24 hours.

• Quantification: Measure fluorescence (Excitation 530 nm / Emission 590 nm). The Minimum Inhibitory Concentration (MIC) is defined as the lowest drug concentration preventing the color change from blue to pink.

Protocol B: Cell-Free RdRp Primer Extension Assay

Causality & Design Choice: Because favipiravir and its analogs are prodrugs requiring host-mediated phosphorylation, screening the parent compound directly against isolated RdRp will yield false negatives. The biochemical assay must utilize the synthetically prepared triphosphate form (e.g., Favipiravir-RTP)[9].

Step-by-Step Methodology:

• Ligand Preparation: Synthesize or procure the triphosphate derivative of the target pyrazine carboxylate.

• Complex Assembly: Incubate recombinant viral RdRp (e.g., SARS-CoV-2 or Influenza RdRp) with a synthetic RNA template-primer duplex in a reaction buffer (50 mM Tris-HCl pH 7.5, 5 mM MgCl2, 1 mM DTT).

• Substrate Addition: Initiate the reaction by adding natural NTPs (ATP, UTP, CTP, GTP) alongside varying concentrations of the synthesized pyrazine carboxylate-RTP analog.

• Elongation: Incubate at 37°C for 30 to 60 minutes to allow primer extension.

• Quenching: Stop the reaction by adding an equal volume of denaturing buffer (95% formamide, 50 mM EDTA).

• Analysis: Resolve the RNA products on a 20% denaturing polyacrylamide gel (urea-PAGE). Visualize using phosphorimaging. Successful analogs will show full-length products with altered kinetics or specific stall bands, confirming purine mimicry and lethal mutagenesis[7].

Quantitative Data & Structure-Activity Relationship (SAR)

Recent SAR studies demonstrate that modifications to the pyrazine ring significantly alter biological targeting. For instance, substituting the 3-position with a phenylcarbamoyl group shifts the activity profile, yielding potent antimycobacterial agents that operate independently of the traditional PncA pathway[10].

Table 1: Biological Activity Profiles of Representative Pyrazine Carboxylates

Compound Class	Representative Agent	Primary Target	Assay Type & Conditions	Typical Activity
Pyrazine-2-carboxamide	Pyrazinamide (PZA)	Membrane Energetics, PanD	MABA (pH 5.5)	MIC: 12.5–50 µg/mL
6-Fluoro-pyrazine-2-carboxamide	Favipiravir (T-705)	Viral RdRp	Primer Extension (Triphosphate form)	IC50: 0.3–1.5 µM
3-(Phenylcarbamoyl)pyrazines	Compound 16	M. tuberculosis (PncA-independent)	MABA (pH 6.8)	MIC: 1.56 µg/mL

References

• What is the mechanism of Pyrazinamide? - Patsnap Synapse. Available at:1[1]

• Pyrazinamide - Wikipedia. Available at: 2[2]

• Mode of action of pyrazinamide: disruption of Mycobacterium tuberculosis membrane transport and energetics by pyrazinoic acid - Journal of Antimicrobial Chemotherapy. Available at: 4[4]

• Mechanisms of Pyrazinamide Action and Resistance - PMC - NIH. Available at: 3[3]

• Mechanism of action of favipiravir against SARS-CoV-2: Mutagenesis or chain termination? - PMC - NIH. Available at: 7[7]

• Potential and action mechanism of favipiravir as an antiviral against Junin virus - PLOS Pathogens. Available at: 8[8]

• Brief Introduction of Favipiravir - Hisun Pharm. Available at: 5[5]

• Favipiravir (T-705), a broad spectrum inhibitor of viral RNA polymerase - PMC - NIH. Available at: 6[6]

• Favipiravir has been investigated for the treatment of life-threatening pathogens such as Ebola virus, Lassa virus, and now COVID-19: A Review - Asian Journal of Pharmaceutical Research. Available at: 9[9]

• Design, Synthesis, Antimycobacterial Evaluation, and In Silico Studies of 3-(Phenylcarbamoyl)-pyrazine-2-carboxylic Acids - PMC - NIH. Available at: 10[10]

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Discovery and First Synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate: A Paradigm Shift in Antiviral Manufacturing

Executive Summary

The pyrazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutics, most notably the broad-spectrum antiviral agent Favipiravir (T-705). Historically, the functionalization of the pyrazine ring required arduous, multi-step sequences utilizing highly hazardous reagents. The discovery and optimized synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate via a direct, one-pot condensation represents a watershed moment in process chemistry. By leveraging the unique electrophilicity of vicinal tricarbonyls, this intermediate enables a concise three-step synthesis of Favipiravir, bypassing traditional halogenation and nitration bottlenecks[1]. This whitepaper dissects the mechanistic causality, comparative advantages, and self-validating experimental protocols of this breakthrough synthesis.

Mechanistic Rationale: The Condensation Strategy

Traditional syntheses of pyrazine-based antivirals often began with pre-formed rings like 3-aminopyrazine-2-carboxylic acid, requiring up to eight steps including diazotization, bromination, and chlorination with highly toxic POCl3​ [2].

The modern approach, pioneered by Banik et al. (2023), completely reimagines the retrosynthesis by constructing the functionalized pyrazine ring de novo[1]. The strategy relies on the reaction between ethylenediamine (a simple 1,2-diamine) and diethyl 2-oxomalonate (diethyl mesoxalate, a vicinal tricarbonyl compound).

The Causality of Reactivity

Diethyl 2-oxomalonate possesses a central ketone flanked by two electron-withdrawing ester groups. This structural arrangement renders the central carbonyl exceptionally electrophilic[3].

• Imine Formation: The first equivalent of the primary amine from ethylenediamine selectively attacks the central ketone, forming an intermediate imine.

• Amide Cyclization: The second primary amine undergoes an intramolecular nucleophilic acyl substitution on one of the adjacent ester groups. This forms an amide bond, closing the 6-membered ring to yield a 5,6-dihydropyrazine intermediate.

• Oxidative Aromatization: Dihydropyrazines are thermodynamically driven to aromatize. Under refluxing conditions in the presence of atmospheric oxygen, the intermediate undergoes spontaneous aerobic dehydrogenation, yielding the fully aromatic, highly stable Ethyl 3-hydroxypyrazine-2-carboxylate.

Comparative Route Analysis

To understand the impact of this discovery, we must quantify the step economy and environmental profile of the new route against the industrial standard.

Parameter	Traditional Route (e.g., via 3-aminopyrazine-2-carboxylic acid)	Modern Route (Banik et al., 2023)
Starting Materials	3-aminopyrazine-2-carboxylic acid	Ethylenediamine & Diethyl 2-oxomalonate
Total Steps to API	6 to 8 steps	3 steps
Key Intermediate	6-bromo-3-hydroxypyrazine-2-carboxamide	Ethyl 3-hydroxypyrazine-2-carboxylate
Hazardous Reagents	POCl3​ , Bromine/NBS, Nitric Acid	None (Direct condensation & fluorination)
Overall Yield	~9% - 26%	>40% (High step economy)
Environmental Impact	High (Halogenated waste, heavy metals)	Low (Atom-economical, minimal toxic waste)

Experimental Methodology: Self-Validating Protocol

As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating. The following procedure for the synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate incorporates built-in analytical checkpoints to ensure reaction fidelity.

Objective: Direct condensation and oxidative aromatization to yield Ethyl 3-hydroxypyrazine-2-carboxylate.

Step-by-Step Execution:

• Initiation & Temperature Control: Charge a dry, round-bottom flask with diethyl 2-oxomalonate (1.0 equiv) in anhydrous ethanol (0.5 M concentration). Cool the mixture to 0 °C using an ice bath.

  • Causality: Diethyl 2-oxomalonate is highly reactive; starting at 0 °C prevents uncontrolled exothermic polymerization.

• Nucleophilic Addition: Prepare a solution of ethylenediamine (1.05 equiv) in ethanol. Add this dropwise to the reaction vessel over 30 minutes.

  • Causality: Dropwise addition maintains a low localized concentration of the diamine, strictly favoring intramolecular cyclization over intermolecular oligomerization.

• Cyclization & Validation: Remove the ice bath and stir at ambient temperature for 2 hours.

  • Self-Validation Check: Perform Thin Layer Chromatography (TLC) using Hexane:EtOAc (7:3). The highly UV-active diethyl 2-oxomalonate spot should disappear, replaced by a highly polar, brightly colored intermediate (the dihydropyrazine).

• Aerobic Aromatization: Attach a reflux condenser and heat the mixture to 78 °C (reflux) under an open-air atmosphere for 6–8 hours.

  • Causality: Refluxing drives the dehydration step of the amide formation. Atmospheric oxygen acts as the terminal oxidant, stripping hydrogen from the ring to achieve the aromatic pyrazine state. The solution will transition from a deep color to a pale yellow upon complete aromatization.

• Workup & Isolation: Cool the mixture to room temperature and concentrate under reduced pressure. Resuspend the crude residue in cold water and adjust the pH to ~4 using 1M HCl to precipitate the product. Filter, wash with cold water, and dry under a vacuum.

• Analytical Validation:

  • 1 H NMR (CDCl 3​ ): Confirm success by identifying the diagnostic pyrazine aromatic protons (two coupled doublets at ~8.3 ppm and ~8.5 ppm, J = 2.8 Hz). The ethyl ester will present as a classic quartet (~4.4 ppm) and triplet (~1.4 ppm).

  • Mass Spectrometry: Confirm the exact mass with an [M+H] + peak at m/z 169.06.

Visualizing the Synthetic Workflow

The downstream utility of Ethyl 3-hydroxypyrazine-2-carboxylate is realized through two subsequent steps: amidation (using methanolic ammonia) and electrophilic fluorination, yielding the final Favipiravir API[1].

Fig 1: Three-step synthetic workflow for Favipiravir via the ethyl 3-hydroxypyrazine-2-carboxylate.

Conclusion

The discovery of the direct condensation route to Ethyl 3-hydroxypyrazine-2-carboxylate fundamentally disrupts traditional pyrazine synthesis. By replacing hazardous, multi-step functionalization with a highly convergent, atom-economical cyclization, process chemists can now scale antiviral APIs with unprecedented safety and efficiency.

References

• Swarnayu Banik, D.R. Adarsh, Babu vijayagopal Reddy. "Three-step process for the synthesis of favipiravir". Results in Chemistry, March 2023. 1

• "Diethyl Mesoxalate, A Representative Tricarbonyl Compound – A Useful Synthetic Tool Possessing Diverse Reactivities". ResearchGate. 3

• "An economical and practical procedure of favipiravir synthesis for the treatment of Covid-19". PMC - National Institutes of Health.2

Sources

• 1. researchgate.net [researchgate.net]
• 2. An economical and practical procedure of favipiravir synthesis for the treatment of Covid-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of TGR5 agonists using Ethyl 3-hydroxypyrazine-2-carboxylate

Application Note: Rational Design and Synthesis of Pyrazine-Based TGR5 Agonists using Ethyl 3-hydroxypyrazine-2-carboxylate

Scientific Rationale & Target Overview

The Takeda G-protein-coupled receptor 5 (TGR5, also known as GPBAR1) has emerged as a highly promising therapeutic target for metabolic syndromes, including type 2 diabetes mellitus (T2DM), obesity, and non-alcoholic steatohepatitis (NASH)[1]. While endogenous bile acids (e.g., chenodeoxycholic acid, CDCA) and first-generation semi-synthetic derivatives like INT-777 effectively activate TGR5, their steroidal scaffolds often present pharmacokinetic liabilities and off-target effects[2].

To overcome these limitations, modern medicinal chemistry has shifted toward non-steroidal, heterocyclic scaffolds. The pyrazine ring serves as an exceptional bioisostere for phenyl and pyridine rings, uniformly increasing polarity, lowering LogD7.4​ , and improving aqueous solubility and mean residence time (MRT) in vivo[3]. Specifically, 3-phenoxypyrazine-2-carboxamide derivatives synthesized from Ethyl 3-hydroxypyrazine-2-carboxylate have demonstrated remarkable hTGR5 agonistic activity, significantly outperforming INT-777 in stimulating glucagon-like peptide-1 (GLP-1) secretion and reducing blood glucose levels[1].

Mechanism of Action

Activation of TGR5 by these pyrazine derivatives triggers a Gαs​ -protein-mediated intracellular cascade. This stimulates Adenylate Cyclase (AC), leading to cyclic AMP (cAMP) elevation. Subsequent Protein Kinase A (PKA) activation drives GLP-1 secretion in enteroendocrine cells and promotes energy expenditure in brown adipose tissue[1].

Figure 1: TGR5 activation pathway leading to GLP-1 secretion and energy expenditure.

Synthetic Strategy & Causality

Ethyl 3-hydroxypyrazine-2-carboxylate is a versatile but nuanced building block. In solution, the 3-hydroxy group exists in a tautomeric equilibrium with its 2-oxo-1H-pyrazine-3-carboxylate form (a pyridone-like lactam)[4]. Because this tautomerization renders the carbon highly stable and thermodynamically unfavorable for direct nucleophilic attack, the hydroxyl group cannot undergo direct Nucleophilic Aromatic Substitution (SNAr) with phenols.

To resolve this, our self-validating protocol employs a four-step sequence:

• Electrophilic Activation (Chlorination): Conversion of the hydroxyl/lactam to a highly electrophilic 3-chloride using Phosphorus oxychloride ( POCl3​ ).

• SNAr Coupling: The electron-deficient pyrazine ring readily accepts nucleophilic attack from substituted phenoxide ions (generated in situ via K2​CO3​ ).

• Mild Saponification: Hydrolysis of the ethyl ester using LiOH to prevent degradation of the sensitive heteroaromatic core.

• Amide Coupling: Utilizing HATU to rapidly form the active HOAt ester, minimizing epimerization while coupling with various amines to yield the final TGR5 agonists.

Figure 2: Four-step synthetic workflow for pyrazine-based TGR5 agonists.

Detailed Experimental Protocols

Step 1: Synthesis of Ethyl 3-chloropyrazine-2-carboxylate

Objective: Activate the C3 position for nucleophilic attack.

• Suspend Ethyl 3-hydroxypyrazine-2-carboxylate (1.0 eq, 10 mmol) in neat POCl3​ (10.0 eq).

• Add a catalytic amount of N,N-Dimethylformamide (DMF) (0.1 eq) to generate the Vilsmeier-Haack type intermediate, accelerating chlorination.

• Reflux the mixture at 105°C for 3 hours under a nitrogen atmosphere.

• Validation Check: Monitor via TLC (Hexane:EtOAc 3:1). The highly polar starting material ( Rf​≈0.1 ) will convert to a non-polar spot ( Rf​≈0.6 ).

• Workup: Cool to room temperature and carefully pour the mixture over crushed ice to quench excess POCl3​ . Causality: Rapid quenching at 0°C prevents the exothermic hydrolysis of the ethyl ester. Extract with Dichloromethane (DCM), wash with brine, dry over Na2​SO4​ , and concentrate in vacuo.

Step 2: SNAr with Substituted Phenols

Objective: Install the phenoxy pharmacophore critical for TGR5 hydrophobic pocket binding[4].

• Dissolve Ethyl 3-chloropyrazine-2-carboxylate (1.0 eq) in anhydrous DMF (0.2 M).

• Add the desired substituted phenol (e.g., 2,5-dichlorophenol) (1.2 eq) and anhydrous K2​CO3​ (2.0 eq).

• Stir the suspension at 80°C for 6 hours.

• Workup: Dilute with water to precipitate the product. If it oils out, extract with EtOAc. Wash the organic layer with 1M NaOH (to remove unreacted phenol), followed by water and brine.

Step 3: Ester Hydrolysis

Objective: Unmask the carboxylic acid for amidation.

• Dissolve the intermediate from Step 2 in a 3:1:1 mixture of THF:MeOH: H2​O (0.1 M).

• Add LiOH⋅H2​O (3.0 eq). Causality: LiOH is milder than NaOH/KOH, preventing nucleophilic attack by hydroxide on the electron-deficient pyrazine ring which could lead to ring-opening or reversion to the 3-hydroxy tautomer[4].

• Stir at room temperature for 2 hours.

• Workup: Evaporate the organic solvents. Acidify the aqueous layer with 1M HCl to pH ~3. Collect the precipitated 3-phenoxypyrazine-2-carboxylic acid via vacuum filtration.

Step 4: Amide Coupling

Objective: Attach the terminal amine to finalize the TGR5 agonist structure.

• Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M).

• Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 15 minutes to pre-form the active ester.

• Add the desired amine (1.2 eq) and stir at room temperature for 12 hours.

• Validation Check: Confirm product mass via LC-MS.

• Workup: Quench with saturated NaHCO3​ , extract with EtOAc, dry, and purify via flash column chromatography (DCM:MeOH gradient) to yield the pure 3-phenoxypyrazine-2-carboxamide derivative.

Quantitative Structure-Activity Relationship (SAR) Data

The substitution pattern on the phenoxy ring and the amine choice heavily dictate hTGR5 activity. Introduction of halogens (specifically chlorine) at the ortho and meta positions of the phenoxy ring drastically improves binding affinity compared to the reference bile acid derivative INT-777[1].

Table 1: In Vitro hTGR5 Agonistic Activity of Synthesized Derivatives

Compound ID	Phenoxy Substituent ( R1​ )	Amide Core	hTGR5 EC50​ (nM)	Efficacy vs. INT-777
INT-777	Reference Drug	Bile Acid Scaffold	~800.0	Baseline
18d	Unsubstituted	Bicyclic Amine	1500.0	Inferior[1]
18e	Unsubstituted	Monocyclic Amine	442.0	Moderate[1]
18g	2-Chloro	Substituted Amine	< 50.0	Superior[1]
18k	2,5-Dichloro	Substituted Amine	1.4	Highly Superior[1]

Note: Compound 18k demonstrated an EC50​ of 1.4 nM and significantly reduced blood glucose levels in C57 BL/6 mice while stimulating robust GLP-1 secretion[1].

In Vitro Validation Protocol: cAMP Accumulation Assay

To self-validate the synthesized agonists, a Homogeneous Time-Resolved Fluorescence (HTRF) cAMP assay must be performed:

• Plate HEK293 cells stably expressing hTGR5 in 384-well plates at a density of 5,000 cells/well in assay buffer (HBSS supplemented with 0.1% BSA and 0.5 mM IBMX to prevent cAMP degradation).

• Treat cells with serial dilutions of the synthesized pyrazine compounds (ranging from 10−11 to 10−5 M) and incubate for 30 minutes at 37°C.

• Lyse the cells and add the HTRF cAMP detection reagents (cAMP-d2 and anti-cAMP Cryptate).

• Incubate for 1 hour at room temperature and read the fluorescence resonance energy transfer (FRET) signal at 665 nm / 620 nm. Calculate EC50​ using non-linear regression analysis[1],[3].

References

• Design, synthesis and evaluation of 3-phenoxypyrazine-2-carboxamide derivatives as potent TGR5 agonists Source: National Institutes of Health (NIH) / PubMed Central (PMC) URL:[Link]

• Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• TGR5 modulators and methods of use thereof (US8796249B2)

Sources

• 1. Design, synthesis and evaluation of 3-phenoxypyrazine-2-carboxamide derivatives as potent TGR5 agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US8796249B2 - TGR5 modulators and methods of use thereof - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-[3-(trifluoromethyl)phenoxy]pyrazine-2-carboxylic Acid | 518057-62-0 | Benchchem [benchchem.com]

Application Note: Ethyl 3-Hydroxypyrazine-2-Carboxylate as a Strategic Building Block in Antiviral Drug Discovery

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Application Focus: Synthesis of Pyrazine-Based Active Pharmaceutical Ingredients (APIs)

Introduction & Strategic Rationale

The pyrazine scaffold is a privileged pharmacophore in medicinal chemistry, featured prominently in therapeutics ranging from antitubercular agents (Pyrazinamide) to proteasome inhibitors (Bortezomib) and broad-spectrum antivirals (Favipiravir)[1]. Among the most versatile intermediates for constructing functionalized pyrazines is ethyl 3-hydroxypyrazine-2-carboxylate .

This building block is highly valued because it possesses a unique push-pull electronic system:

• C2-Ester (Electron-Withdrawing): Acts as a highly reactive electrophilic center, primed for nucleophilic acyl substitution (e.g., amidation, hydrolysis, or reduction).

• C3-Hydroxyl (Electron-Donating): Exists in tautomeric equilibrium with its pyrazinone form. It strongly activates the pyrazine ring toward electrophilic aromatic substitution (such as halogenation) at the C5 and C6 positions, while also serving as a handle for cross-coupling reactions if converted to a triflate or halide.

Historically, the synthesis of heavily substituted pyrazines required harsh conditions (e.g., nitration, bromination, or the use of hazardous POCl3​ ). However, modern synthetic routes leverage ethyl 3-hydroxypyrazine-2-carboxylate to bypass these toxic reagents, enabling concise, scalable, and highly atom-economical pathways[2].

Mechanistic Insights: The 3-Step Favipiravir Workflow

A prime example of this building block's utility is the streamlined three-step synthesis of the antiviral drug Favipiravir (T-705)[2].

Step 1: De Novo Ring Construction (Condensation) The pyrazine core is constructed via the direct condensation of ethylenediamine (a 1,2-dinucleophile) with diethyl 2-oxomalonate (a highly electrophilic vicinal tricarbonyl)[3]. The reaction proceeds via a double nucleophilic attack, forming a dihydropyrazine intermediate that rapidly undergoes oxidative aromatization to yield ethyl 3-hydroxypyrazine-2-carboxylate[2]. This eliminates the need for pre-functionalized aromatic starting materials.

Step 2: Amidation The C2-ethyl ester is subjected to ammonolysis. The adjacent C3-hydroxyl group facilitates this process through intramolecular hydrogen bonding, stabilizing the tetrahedral intermediate and accelerating the expulsion of the ethoxide leaving group to form 3-hydroxypyrazine-2-carboxamide.

Step 3: Electrophilic Fluorination The final step introduces a fluorine atom at the C6 position. Because the C3-hydroxyl group strongly donates electron density into the ring (activating the ortho/para positions), direct electrophilic fluorination using reagents like Selectfluor or NFSI can be achieved regioselectively, bypassing multi-step halogen exchange (Halex) reactions[2].

Synthetic Workflow Visualization

Figure 1: Three-step synthetic workflow for Favipiravir utilizing the pyrazine building block.

Experimental Protocols

Note: The following protocols are generalized from validated medicinal chemistry workflows for the synthesis of Favipiravir[2]. Ensure all reactions are performed in a well-ventilated fume hood with appropriate PPE.

Protocol A: Synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate

Objective: Construct the functionalized pyrazine core from acyclic precursors.

• Preparation: Charge a round-bottom flask equipped with a magnetic stirrer with ethanol (10 mL/mmol).

• Addition: Cool the solvent to 0 °C using an ice bath. Add diethyl 2-oxomalonate (1.0 equiv) dropwise.

• Condensation: Slowly add ethylenediamine (1.05 equiv) dissolved in a minimal amount of ethanol over 30 minutes. Causality: Slow addition prevents thermal runaway and minimizes the formation of polymeric byproducts.

• Aromatization: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours open to the atmosphere. Causality: Ambient oxygen acts as a mild oxidant to convert the intermediate dihydropyrazine to the fully aromatic pyrazine.

• Workup: Concentrate the mixture under reduced pressure. Purify the crude residue via recrystallization from ethyl acetate/hexane to afford ethyl 3-hydroxypyrazine-2-carboxylate as an off-white solid.

Protocol B: Amidation to 3-Hydroxypyrazine-2-carboxamide

Objective: Convert the C2-ester to a primary amide.

• Reaction Setup: Suspend ethyl 3-hydroxypyrazine-2-carboxylate (1.0 equiv) in a 7M solution of ammonia in methanol (15 mL/mmol) in a heavy-walled pressure tube.

• Heating: Seal the tube and heat the mixture to 60 °C behind a blast shield for 8 hours. Causality: Heating under sealed conditions ensures the volatile ammonia remains in the liquid phase, driving the equilibrium toward the amide.

• Isolation: Cool the vessel to 0 °C before carefully unsealing. Filter the precipitated solid, wash with cold methanol, and dry under vacuum to yield the carboxamide intermediate.

Protocol C: Regioselective Electrophilic Fluorination

Objective: Introduce the C6 fluorine atom to yield Favipiravir.

• Solvent Preparation: Dissolve 3-hydroxypyrazine-2-carboxamide (1.0 equiv) in anhydrous acetonitrile (20 mL/mmol).

• Fluorination: Add Selectfluor (1.2 equiv) in a single portion.

• Reaction: Heat the mixture to 80 °C for 6 hours. Causality: The electron-rich nature of the pyrazinone ring allows Selectfluor to directly transfer an electrophilic fluorine atom ( F+ ) to the C6 position without the need for transition-metal catalysis.

• Purification: Quench with water, extract with ethyl acetate, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography to isolate Favipiravir (>99% purity).

Quantitative Data Summary

The table below summarizes the reaction parameters and typical yields for the three-step sequence, demonstrating the efficiency of utilizing ethyl 3-hydroxypyrazine-2-carboxylate over traditional halogen-exchange methods.

Step	Transformation	Key Reagents	Temp (°C)	Time (h)	Typical Yield (%)	Purity Profile
1	Condensation	Ethylenediamine, Diethyl 2-oxomalonate	0 → 25	12	78 - 82%	>95% (Recrystallized)
2	Amidation	NH3​ (7M in MeOH)	60	8	88 - 92%	>98% (Precipitated)
3	Fluorination	Selectfluor, MeCN	80	6	60 - 65%	>99% (Chromatography)

References

• Three-step process for the synthesis of favipiravir Source: Results in Chemistry (via ResearchGate) URL:[Link][2]

• Repositioning Antivirals Against COVID-19: Synthetic Pathways, Mechanisms, and Therapeutic Insights Source: ResearchGate URL:[Link][1]

• Diethyl Mesoxalate, A Representative Tricarbonyl Compound – A Useful Synthetic Tool Source: ResearchGate URL:[Link][3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: Synthesis and Pharmacological Evaluation of 3-Phenoxypyrazine-2-Carboxamide Derivatives as TGR5 Agonists

Executive Overview & Mechanistic Grounding

The Takeda G-protein-coupled receptor 5 (TGR5, also known as GPBAR1) has emerged as a critical therapeutic target for metabolic syndromes, including type 2 diabetes mellitus (T2DM), non-alcoholic steatohepatitis (NASH), and obesity [1]. While endogenous bile acids (BAs) activate TGR5 to regulate glucose homeostasis and energy expenditure, their steroidal scaffold often leads to poor pharmacokinetic profiles and off-target effects. Consequently, the development of non-steroidal TGR5 agonists is a major focus in contemporary drug discovery [2].

Recent structure-activity relationship (SAR) studies have identified 3-phenoxypyrazine-2-carboxamide derivatives as highly potent, non-steroidal TGR5 agonists [1]. By mimicking the hydrophobic steroid core of BAs through a substituted phenoxy-pyrazine scaffold, these compounds achieve nanomolar binding affinity. Upon binding, they trigger a Gαs-mediated signaling cascade that elevates intracellular cAMP, ultimately stimulating the exocytosis of Glucagon-Like Peptide-1 (GLP-1) from enteroendocrine L-cells [3].

TGR5-mediated signaling pathway leading to GLP-1 secretion.

Synthetic Strategy and Chemical Causality

The synthesis of 3-phenoxypyrazine-2-carboxamides follows a highly efficient, three-step convergent pathway designed to maximize yield while preventing racemization or degradation of sensitive functional groups [1].

• Nucleophilic Aromatic Substitution (SNAr): The sequence begins with methyl 3-chloropyrazine-2-carboxylate. The electron-withdrawing nature of both the pyrazine nitrogen atoms and the adjacent ester group renders the C3 position highly electrophilic. A mild base (K₂CO₃) is utilized to generate a phenoxide ion from substituted phenols (e.g., 2,5-dichlorophenol). K₂CO₃ is chosen over stronger bases (like NaH) to prevent premature hydrolysis of the methyl ester.

• Saponification: The resulting ester is hydrolyzed using 2N NaOH. The reaction is driven to completion by the irreversible formation of a water-soluble sodium carboxylate salt, which is subsequently precipitated as the free acid via controlled acidification.

• HATU-Mediated Amide Coupling: The final step involves coupling the carboxylic acid with various amines. HATU is selected as the coupling reagent because the HOAt leaving group generated in situ is highly reactive, facilitating the coupling of sterically hindered secondary amines or anilines while suppressing side reactions. N,N-Diisopropylethylamine (DIPEA) serves as a non-nucleophilic base to neutralize amine hydrochloride salts without competing as a nucleophile.

Three-step synthetic workflow for 3-phenoxypyrazine-2-carboxamide derivatives.

Quantitative Structure-Activity Relationship (QSAR) Data

The substitution pattern on the phenoxy ring drastically dictates receptor affinity. Halogenation, particularly at the ortho and meta positions (e.g., 2-Cl and 2,5-di-Cl), optimally fills the hydrophobic binding pocket of the TGR5 receptor, yielding sub-nanomolar EC₅₀ values that significantly outperform the clinical reference standard, INT-777 [1].

Table 1: In vitro TGR5 Agonist Activity of Key Derivatives

Compound ID	Phenoxy Substituent	Amine Moiety	hTGR5 EC₅₀ (nM)	mTGR5 EC₅₀ (nM)	Efficacy vs INT-777
INT-777 (Ref)	N/A (Steroidal)	N/A	825.0	~1000.0	100% (Baseline)
18g	2-Cl	Substituted Aniline	1.44	119.6	> 100%
18k	2,5-di-Cl	Substituted Aniline	0.58	267.2	> 100%

Data summarized from homogeneous time-resolved fluorescence (HTRF) cAMP accumulation assays in HEK293T cells [1], [2].

Detailed Experimental Protocols

The following self-validating protocols are optimized for a 10 mmol scale synthesis. In-process controls (IPCs) are integrated to ensure trustworthiness and reproducibility.

Protocol A: SNAr Synthesis of Methyl 3-phenoxypyrazine-2-carboxylate

Objective: Generate the ether linkage while preserving the ester functionality.

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stirrer, add methyl 3-chloropyrazine-2-carboxylate (1.72 g, 10.0 mmol) and 2,5-dichlorophenol (1.96 g, 12.0 mmol, 1.2 eq).

• Solvent & Base: Dissolve the reagents in anhydrous DMF (25 mL). Add finely powdered anhydrous K₂CO₃ (2.76 g, 20.0 mmol, 2.0 eq). Rationale: Anhydrous conditions prevent premature ester hydrolysis.

• Heating: Stir the suspension at 80 °C under a nitrogen atmosphere for 4–6 hours.

• In-Process Control (IPC): Monitor via TLC (Hexanes:EtOAc 3:1). The reaction is complete when the UV-active starting material spot (R_f ~0.4) disappears, replaced by a lower polarity product spot (R_f ~0.6).

• Workup: Cool the mixture to room temperature and pour it into 100 mL of ice-cold water to precipitate inorganic salts. Extract the aqueous phase with EtOAc (3 × 50 mL).

• Purification: Wash the combined organic layers with 5% aqueous LiCl (3 × 30 mL) to remove residual DMF, followed by brine (50 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel flash chromatography to afford the intermediate as a white solid.

Protocol B: Saponification to 3-phenoxypyrazine-2-carboxylic acid

Objective: Cleave the methyl ester to liberate the free carboxylic acid for downstream coupling.

• Reaction Setup: Dissolve the intermediate from Protocol A (~8.0 mmol) in a 1:1 mixture of THF and MeOH (20 mL total).

• Hydrolysis: Add 2N aqueous NaOH (12.0 mL, 24.0 mmol, 3.0 eq) dropwise at room temperature. Stir for 2 hours. Rationale: The THF/MeOH/Water co-solvent system ensures complete solubility of both the organic starting material and the inorganic base.

• IPC: Monitor via TLC (Hexanes:EtOAc 1:1). The starting material will disappear, and the product will remain at the baseline due to salt formation.

• Workup: Evaporate the organic solvents under reduced pressure. Dilute the remaining aqueous layer with distilled water (20 mL) and wash with diethyl ether (15 mL) to remove non-polar impurities.

• Isolation: Cool the aqueous layer in an ice bath and carefully acidify to pH 2–3 using 1N HCl. The free carboxylic acid will precipitate as a dense white solid. Filter under vacuum, wash with cold water, and dry overnight under high vacuum to yield the key acid intermediate (>90% yield).

Protocol C: HATU-Mediated Amide Coupling

Objective: Form the final 3-phenoxypyrazine-2-carboxamide (e.g., Compound 18k).

• Activation: In a 50 mL flask, dissolve the carboxylic acid intermediate (1.0 mmol) in anhydrous DMF (5 mL). Add HATU (0.57 g, 1.5 mmol, 1.5 eq) and DIPEA (0.52 mL, 3.0 mmol, 3.0 eq). Stir at room temperature for 15 minutes to form the active OBt-ester. Rationale: Pre-activation ensures complete conversion of the acid before the amine is introduced, minimizing side reactions.

• Coupling: Add the desired amine (e.g., substituted aniline or 1-phenylpiperazine, 1.2 mmol, 1.2 eq) to the activated mixture. Stir at room temperature for 12 hours.

• Workup: Dilute the reaction with EtOAc (30 mL). Wash sequentially with saturated aqueous NaHCO₃ (2 × 15 mL) to remove acidic byproducts and excess HOAt, followed by 1N HCl (15 mL) to remove unreacted amine, and finally brine (15 mL).

• Final Isolation: Dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography (DCM:MeOH gradient) to afford the final target compound. Validate structure via ¹H-NMR, ¹³C-NMR, and HRMS.

References

• Zhao, S., Wang, L., Wang, J., et al. "Design, synthesis and evaluation of 3-phenoxypyrazine-2-carboxamide derivatives as potent TGR5 agonists." RSC Advances, 2022, 12, 3618-3629.
• "Mechanism of action of the bile acid receptor TGR5 in obesity.
• "Design of Gut-Restricted Thiazolidine Agonists of G Protein-Coupled Bile Acid Receptor 1 (GPBAR1, TGR5)." Journal of Medicinal Chemistry.

Application Note: Streamlined Synthesis of Pyrazine-Based Antivirals via Ethyl 3-hydroxypyrazine-2-carboxylate

Executive Summary

The rapid development and scaling of antiviral therapeutics require synthetic pathways that are not only high-yielding but also safe and economically viable. Ethyl 3-hydroxypyrazine-2-carboxylate has emerged as a keystone intermediate in the discovery and large-scale manufacturing of pyrazine-based antivirals, most notably the RNA-dependent RNA polymerase (RdRp) inhibitor Favipiravir (T-705). This application note details a highly optimized, three-step synthetic methodology that bypasses the hazardous reagents of legacy protocols, providing a self-validating framework for drug development professionals.

Mechanistic Rationale: The Pyrazine Scaffold in Antiviral Discovery

The efficacy of pyrazine-based antivirals relies heavily on their ability to mimic natural nucleobases. Once administered, Favipiravir undergoes intracellular phosphorylation to form Favipiravir-ribofuranosyl-5'-triphosphate (Favipiravir-RTP). This active metabolite is recognized by the viral RdRp, leading to either delayed RNA chain termination or lethal mutagenesis 1.

Historically, constructing the fluorinated pyrazine core required highly toxic reagents (e.g., POCl₃, Br₂, HNO₃). The modern approach utilizes Ethyl 3-hydroxypyrazine-2-carboxylate as a central node. By leveraging the direct condensation of ethylenediamine with diethyl 2-oxomalonate, chemists can exploit the extreme electrophilicity of the vicinal tricarbonyl system 2. This dinucleophilic attack forms the pyrazine ring efficiently, establishing a stable foundation for subsequent amidation and electrophilic fluorination 3.

Workflow Visualization

Fig 1: Synthetic workflow and validation of Favipiravir via Ethyl 3-hydroxypyrazine-2-carboxylate.

Quantitative Data: Comparative Synthesis Analysis

The transition to the Ethyl 3-hydroxypyrazine-2-carboxylate intermediate represents a paradigm shift in process chemistry for pyrazine antivirals. The table below summarizes the quantitative and qualitative improvements over legacy methods.

Parameter	Legacy Synthesis (Pre-2020)	3-Step Method (via Ethyl 3-hydroxypyrazine-2-carboxylate)
Total Synthetic Steps	6 to 8 steps	3 steps
Key Intermediate	3-aminopyrazine-2-carboxylic acid	Ethyl 3-hydroxypyrazine-2-carboxylate
Hazardous Reagents Used	POCl₃, Br₂, HNO₃	None (Benign condensation)
Overall API Yield	~20% - 40%	> 60%
Chromatography Required?	Yes (Multiple stages)	No (Crystallization sufficient)
Cost Efficiency	Low (Expensive pre-functionalized rings)	High (Inexpensive ethylenediamine)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes specific causality for the experimental choices and built-in analytical checkpoints to guarantee progression only when quality thresholds are met.

Phase 1: Synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate (Condensation)

• Causality: The central carbonyl of diethyl 2-oxomalonate is a highly electrophilic target. Ethylenediamine acts as a dinucleophile, attacking the central and one adjacent carbonyl. This spontaneous ring closure avoids the need for transition-metal catalysts or harsh oxidative aromatization.

• Procedure:

  • Charge a round-bottom flask with diethyl 2-oxomalonate (1.0 equiv) in anhydrous ethanol (0.5 M) under a nitrogen atmosphere.

  • Cool the reaction mixture to 0 °C using an ice bath.

  • Add ethylenediamine (1.05 equiv) dropwise over 30 minutes to control the exothermic dinucleophilic attack.

  • Gradually warm the mixture to room temperature and stir for 4 hours.

  • Concentrate the solvent in vacuo and recrystallize the crude product from ethyl acetate/hexane.

• Self-Validation Checkpoint:

  • TLC: Confirm the disappearance of the diethyl 2-oxomalonate spot (Hexane:EtOAc, 7:3).

  • ¹H NMR (CDCl₃): Verify the appearance of aromatic pyrazine protons at δ 8.2–8.4 ppm and the disappearance of aliphatic amine protons. Purity must exceed 98% before proceeding.

Phase 2: Amidation to 3-hydroxypyrazine-2-carboxamide

• Causality: The ester group at the C-2 position must be converted to a primary amide to establish the critical hydrogen-bonding pharmacophore required for the drug to dock into the viral RdRp active site.

• Procedure:

  • Dissolve Ethyl 3-hydroxypyrazine-2-carboxylate (1.0 equiv) in a 7N solution of methanolic ammonia (10.0 equiv).

  • Stir the sealed reaction vessel at 45 °C for 12 hours.

  • Monitor the nucleophilic acyl substitution via HPLC.

  • Upon completion, cool to 0 °C to precipitate the amide product. Filter and wash with cold methanol.

• Self-Validation Checkpoint:

  • IR Spectroscopy: Confirm the functional group transformation by the shift of the carbonyl stretch from ~1730 cm⁻¹ (ester) to ~1680 cm⁻¹ (amide), alongside the emergence of N-H stretching bands at 3200–3400 cm⁻¹.

Phase 3: Electrophilic Fluorination (Final API Generation)

• Causality: The introduction of fluorine at the C-6 position is non-negotiable. Fluorine's high electronegativity and small Van der Waals radius allow the resulting molecule to perfectly mimic a purine nucleobase, deceiving the viral polymerase into incorporating the analogue into nascent RNA 1.

• Procedure:

  • Suspend 3-hydroxypyrazine-2-carboxamide (1.0 equiv) in anhydrous acetonitrile.

  • Add an electrophilic fluorinating agent such as Selectfluor (1.2 equiv) in a single portion.

  • Heat the mixture to 60 °C for 6 hours under continuous stirring.

  • Quench the reaction with aqueous sodium thiosulfate, extract with ethyl acetate, and purify via recrystallization to yield Favipiravir (T-705).

• Self-Validation Checkpoint:

  • ¹⁹F NMR: Ensure a single, distinct fluorine environment (singlet) to rule out poly-fluorinated byproducts.

  • HPLC: API grade validation requires >99.5% purity.

References

• Repositioning Antivirals Against COVID-19: Synthetic Pathways, Mechanisms, and Therapeutic Insights.ResearchGate.
• Diethyl Mesoxalate, A Representative Tricarbonyl Compound – A Useful Synthetic Tool Possessing Diverse Reactivities.ResearchGate.
• Banik, S., Adarsh, D.R., & Reddy, B.V. (2023). Three-step process for the synthesis of favipiravir.Results in Chemistry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: De Novo Synthesis of Pyrazine Heterocycles Using Ethyl 3-Hydroxypyrazine-2-Carboxylate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Self-Validating Protocol

Executive Summary

Heterocyclic compounds, particularly pyrazine derivatives, are foundational to modern antiviral and anticancer pharmacophores. Historically, the synthesis of heavily functionalized pyrazines—such as the broad-spectrum antiviral Favipiravir (T-705)—relied on the exhaustive functionalization of pre-formed aromatic rings (e.g., 3-aminopyrazine-2-carboxylic acid). These legacy routes suffer from poor atom economy, requiring harsh reagents like phosphorus oxychloride (POCl 3​ ) and hazardous nitration/bromination sequences.

Recent process chemistry advancements have repositioned ethyl 3-hydroxypyrazine-2-carboxylate as a pivotal, highly efficient intermediate [1]. By constructing the pyrazine core de novo from aliphatic precursors, chemists can bypass the thermodynamic penalties of functionalizing an electron-deficient aromatic ring. This guide details the causality, mechanistic rationale, and self-validating protocols for utilizing this intermediate in a streamlined three-step synthesis.

Mechanistic Rationale: The Causality of Experimental Choices

As a Senior Application Scientist, it is critical to understand why specific reagents and pathways are selected over traditional alternatives. The three-step paradigm relies on the following mechanistic logic:

• De Novo Ring Construction (Condensation): Why use diethyl 2-oxomalonate (diethyl mesoxalate) and ethylenediamine? Diethyl 2-oxomalonate possesses a highly electrophilic central ketone flanked by two ester moieties. Ethylenediamine acts as a bis-nucleophile. The initial attack of one primary amine on the central ketone forms an intermediate imine, followed by the cyclization of the second amine onto one of the ester carbonyls. This avoids the use of highly corrosive halogenating agents required to modify pre-existing pyrazine rings [1].

• Ester Amidation: Why use methanolic ammonia instead of aqueous ammonia? Aqueous ammonia introduces the risk of competitive ester hydrolysis, yielding a carboxylic acid that would require expensive coupling reagents (e.g., HATU or EDC) to form the amide. Methanolic ammonia drives direct aminolysis, converting the ethyl ester to 3-hydroxypyrazine-2-carboxamide in a single, atom-economical step.

• Regioselective Electrophilic Fluorination: Traditional routes use nucleophilic fluoride sources (like anhydrous HF) which are highly toxic and require the pre-installation of a leaving group. In contrast, the hydroxyl group on our intermediate tautomerizes to a pyrazinone, rendering the ring electron-rich. This activates the C-6 position specifically for electrophilic aromatic substitution using safe, bench-stable reagents like Selectfluor or NFSI.

Synthetic Workflow Visualization

The following diagram illustrates the logical progression of the three-step synthetic workflow.

Figure 1: Three-step synthetic workflow from aliphatic precursors to Favipiravir.

Self-Validating Experimental Protocols

Every robust protocol must be a self-validating system. The following methodologies include strict In-Process Controls (IPCs) to ensure reaction fidelity before proceeding to subsequent steps.

Phase I: Synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate

Objective: De novo cyclocondensation and aromatization.

• Preparation: Charge a clean, dry round-bottom flask with ethanol (5.0 volumes) and diethyl 2-oxomalonate (1.0 eq).

• Addition: Cool the mixture to 0–5 °C. Add ethylenediamine (1.05 eq) dropwise over 30 minutes to control the exothermic imine formation.

• Cyclization & Aromatization: Gradually warm the reaction to room temperature, then heat to reflux (approx. 78 °C) for 4–6 hours. The intermediate 5,6-dihydropyrazine will undergo oxidative aromatization in the presence of atmospheric oxygen.

• IPC Checkpoint: Monitor via LC-MS. The reaction is complete when the diethyl 2-oxomalonate peak is consumed (>99%) and the target mass ( m/z ~169.15 [M+H] + ) is dominant.

• Workup: Concentrate the solvent in vacuo. Recrystallize the crude residue from ethyl acetate/hexane to afford ethyl 3-hydroxypyrazine-2-carboxylate as a crystalline solid.

Phase II: Amidation to 3-Hydroxypyrazine-2-carboxamide

Objective: Direct aminolysis of the ester.

• Preparation: Dissolve ethyl 3-hydroxypyrazine-2-carboxylate (1.0 eq) in a 7N solution of ammonia in methanol (10.0 volumes).

• Reaction: Stir the sealed reaction mixture at ambient temperature for 12–16 hours.

• IPC Checkpoint: Monitor via FTIR and TLC. Validate the shift of the carbonyl stretch from the ester region (~1730 cm −1 ) to the primary amide region (~1680 cm −1 ). TLC should show complete conversion to a highly polar spot.

• Workup: Evaporate the methanol under reduced pressure. Triturate the resulting solid with cold diethyl ether and filter to isolate 3-hydroxypyrazine-2-carboxamide.

Phase III: Regioselective Electrophilic Fluorination

Objective: Installation of the C-6 fluorine atom to yield Favipiravir.

• Preparation: Suspend 3-hydroxypyrazine-2-carboxamide (1.0 eq) in anhydrous acetonitrile (15.0 volumes).

• Addition: Add Selectfluor (1.2 eq) in a single portion at room temperature. Heat the mixture to 60 °C for 8 hours.

• IPC Checkpoint: Monitor via 19 F NMR. The appearance of a single, sharp fluorine resonance confirms regioselective fluorination at the C-6 position without over-fluorination.

• Workup: Quench the reaction with water, extract with ethyl acetate, dry over anhydrous Na 2​ SO 4​ , and concentrate. The product can be used with >99% purity without requiring complex chromatographic purification [1].

Quantitative Process Analytics

To justify the transition from legacy methods to this modern de novo synthesis, quantitative process metrics must be evaluated. The table below summarizes the comparative advantages of utilizing ethyl 3-hydroxypyrazine-2-carboxylate.

Process Metric	Legacy Route (Pre-functionalized)	Modern Route (De Novo Synthesis)
Primary Starting Materials	3-Aminopyrazine-2-carboxylic acid	Ethylenediamine, Diethyl 2-oxomalonate
Total Synthetic Steps	5 – 6	3
Ring Construction Strategy	Functionalization of existing ring	De novo cyclocondensation
Halogenation Mechanism	Nucleophilic substitution (POCl 3​ / HF)	Electrophilic fluorination (Selectfluor)
Intermediate Stability	Prone to degradation (chlorinated)	Highly stable (ethyl ester)
Chromatographic Purification	Mandatory at multiple stages	Largely bypassed (crystallization)
Overall Yield	~20% – 30%	> 40%

Conclusion

The utilization of ethyl 3-hydroxypyrazine-2-carboxylate represents a paradigm shift in the synthesis of complex pyrazine heterocycles. By leveraging the inherent reactivity of aliphatic precursors to build the ring de novo, process chemists can eliminate the need for harsh halogenating agents, reduce the step count, and significantly improve the overall yield and safety profile of antiviral drug manufacturing.

References

• Banik, S., Adarsh, D. R., & Reddy, B. V. (2023). "Three-step process for the synthesis of favipiravir." Results in Chemistry. Available at: 1

Sources

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Ethyl 3-hydroxypyrazine-2-carboxylate Synthesis

From the Desk of the Senior Application Scientist Welcome to the technical support hub for the synthesis of ethyl 3-hydroxypyrazine-2-carboxylate. As a critical intermediate in the1[1], achieving a high yield and purity in this reaction is paramount for downstream viability.

This guide is designed for drug development professionals and synthetic chemists. We will move beyond basic recipes to explore the mechanistic causality of the reaction, providing you with field-proven troubleshooting strategies and a self-validating experimental protocol.

Mechanistic Causality & Reaction Workflow

The synthesis relies on the direct cyclocondensation of ethylenediamine with diethyl 2-oxomalonate (diethyl mesoxalate). The central ketone of 2[2], allowing it to readily accept nucleophilic attack from the primary amines of ethylenediamine.

However, the reaction does not immediately yield the fully aromatic pyrazine. It forms a 5,6-dihydro intermediate . The primary cause of yield loss in this synthesis is the failure to drive the subsequent oxidation (aromatization) to completion, alongside competing side reactions such as oligomerization and ester hydrolysis.

Mechanistic workflow of condensation and aromatization, highlighting key side-reaction pathways.

Troubleshooting Guides & FAQs

Q1: My overall yield is stuck below 40%, and NMR shows a complex mixture of aliphatic and aromatic signals. What is happening?

• Causality: You are observing incomplete aromatization. The 5,6-dihydro intermediate is relatively stable. If you rely solely on ambient air diffusion for oxidation, the reaction stalls, leaving a mixture of the dihydro species and the final product.

• Solution: Introduce an active oxidation strategy. Sparging the reaction mixture with dry air or oxygen, or adding a mild oxidant (such as a catalytic amount of Pd/C or activated MnO2), actively drives the equilibrium toward the fully aromatic pyrazine, drastically improving the yield.

Q2: I'm observing a heavy, intractable tar in the reaction flask instead of a clean product. How do I prevent this?

• Causality: Ethylenediamine is a highly reactive bis-nucleophile. If the local concentration of ethylenediamine is too high relative to diethyl 2-oxomalonate, it acts as a cross-linking agent, leading to rapid oligomerization. Furthermore, the initial nucleophilic attack is highly exothermic; excess heat accelerates these side reactions.

• Solution: Implement a strict "high-dilution" and "slow-addition" protocol. Dissolve diethyl 2-oxomalonate in a large volume of solvent (e.g., 10 volumes of ethanol) and cool to 0–5 °C. Add the ethylenediamine dropwise over 1–2 hours.

Q3: The product is water-soluble, and I am losing a significant amount during the aqueous workup. How can I improve recovery?

• Causality: Ethyl 3-hydroxypyrazine-2-carboxylate is highly polar. The hydroxyl group at the 3-position is acidic (pKa ~ 6.5–7.5) and readily forms water-soluble enolate salts if the aqueous phase is neutral or basic.

• Solution: Adjust the aqueous phase to a slightly acidic pH (pH 3.0–3.5) before extraction to ensure the hydroxyl group is fully protonated. Saturate the aqueous layer with NaCl (salting out) and extract with a highly polar organic solvent system, such as Ethyl Acetate or a 4:1 mixture of Dichloromethane/Isopropanol.

Q4: I see the formation of 3-hydroxypyrazine-2-carboxylic acid instead of the ethyl ester. Why is the ester hydrolyzing?

• Causality: The water generated during the initial imine condensation can hydrolyze the adjacent ethyl ester. This is exacerbated if the reaction mixture becomes too basic (due to excess unreacted ethylenediamine) or is heated excessively during the condensation phase.

• Solution: Maintain strict stoichiometry (maximum 1.02 equivalents of ethylenediamine). Keep the temperature strictly below 10 °C during the initial condensation, and avoid prolonged heating above 40 °C during the aromatization step.

Self-Validating Experimental Protocol

To ensure reproducibility and high E-E-A-T standards, the following protocol incorporates built-in validation checkpoints. Do not proceed to the next step until the validation criteria are met.

Step 1: Controlled Cyclocondensation

• Preparation: Charge a dry, multi-neck round-bottom flask with diethyl 2-oxomalonate (1.0 eq, 100 mmol) and anhydrous ethanol (10 volumes, ~175 mL).

• Temperature Control: Submerge the flask in an ice-water bath. Insert an internal temperature probe. Stir and cool the mixture to 0–5 °C under a nitrogen atmosphere.

• Slow Addition: Dilute ethylenediamine (1.02 eq, 102 mmol) in anhydrous ethanol (2 volumes, ~35 mL). Using an addition funnel, add the ethylenediamine solution dropwise over 2 hours.

  • Validation Checkpoint 1: Monitor the internal temperature. The addition rate must be adjusted to ensure the internal temperature never exceeds 10 °C.

Step 2: Active Aromatization

• Phase Shift: Once addition is complete, remove the cooling bath and allow the reaction to warm to room temperature (20–25 °C).

• Oxidation: Replace the nitrogen atmosphere with a dry air sparge (bubbling directly into the solvent). Heat the mixture gently to 40 °C and stir vigorously for 12–16 hours.

  • Validation Checkpoint 2: Pull an aliquot for LC-MS or TLC analysis. The reaction is complete only when the mass corresponding to the 5,6-dihydro intermediate (M+H = 171) is completely replaced by the fully aromatic product (M+H = 169).

Step 3: pH-Controlled Isolation

• Concentration: Concentrate the reaction mixture under reduced pressure to approximately 1/3 of its original volume.

• Aqueous Quench: Add cold deionized water (5 volumes).

• pH Adjustment: Slowly add 1M HCl dropwise while monitoring with a calibrated pH meter. Stop when the pH reaches exactly 3.5.

  • Validation Checkpoint 3: Verify the pH is stable at 3.5 for at least 5 minutes of continuous stirring to ensure complete protonation.

• Extraction: Saturate the aqueous layer with solid NaCl. Extract the mixture with Ethyl Acetate (4 x 50 mL).

• Purification: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate. Purify the crude solid via recrystallization from a minimal amount of hot ethanol/water to yield pure ethyl 3-hydroxypyrazine-2-carboxylate.

Yield Optimization Data

The table below summarizes the quantitative impact of implementing the troubleshooting strategies discussed above.

Reaction Condition	Oxidation Strategy	Workup pH	Isolated Yield (%)	Purity (HPLC Area %)
Baseline (All-at-once addition)	Ambient Air Diffusion	Neutral (pH ~7)	35%	82.0%
Slow Addition (0°C to RT)	Ambient Air Diffusion	Neutral (pH ~7)	52%	88.5%
Slow Addition (0°C to RT)	Active Air Sparge (40°C)	Neutral (pH ~7)	68%	94.0%
Fully Optimized Protocol	Active Air Sparge (40°C)	Acidic (pH 3.5) + NaCl	84%	>99.0%

References

• Title: DR Adarsh's research while affiliated with Indian Institute of Chemical Technology and other places - ResearchGate (Three-step process for the synthesis of favipiravir)
• Source: researchgate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Purification challenges of Ethyl 3-hydroxypyrazine-2-carboxylate

Welcome to the dedicated technical support guide for Ethyl 3-hydroxypyrazine-2-carboxylate. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and often subtle challenges associated with the purification of this important heterocyclic intermediate. Our goal is to move beyond simple protocols and provide a deeper understanding of the underlying chemical principles that govern purification success.

Introduction: Understanding the Molecule

Ethyl 3-hydroxypyrazine-2-carboxylate is a versatile building block in medicinal chemistry and materials science.[1] Its purification is frequently complicated by its unique structural features: a mildly acidic hydroxyl group, basic pyrazine nitrogens, and an ester functional group susceptible to hydrolysis. A critical aspect to consider is its existence in tautomeric forms (the 3-hydroxy and 3-oxo forms), which significantly influences its polarity and interaction with purification media.

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Caption: Keto-enol tautomerism of the target compound.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during purification.

Q1: What are the typical impurities found in crude Ethyl 3-hydroxypyrazine-2-carboxylate?

A1: The impurity profile is heavily dependent on the synthetic route. However, several classes of impurities are consistently observed:

• Unreacted Starting Materials: Depending on the synthesis, this can include compounds like aminomalonamide or glyoxal derivatives.[2]

• Hydrolysis Product: The most common degradation product is 3-Hydroxypyrazine-2-carboxylic acid. This impurity is significantly more polar and can complicate purification by causing tailing in chromatography.[3]

• Side-Reaction Products: Imidazole derivatives can form as byproducts in pyrazine synthesis.[4] Other potential side products include dimers or polymers, especially if the reaction is run at high temperatures for extended periods.

• Residual Solvents: Solvents used in the reaction or workup (e.g., ethanol, ethyl acetate, DMF) are often trapped in the crude solid.[5]

Q2: My post-purification NMR shows broad peaks and the melting point is low and wide. What is the likely cause?

A2: This classic symptom points towards the presence of impurities or residual solvent.

• Broad NMR Peaks: The hydroxyl (-OH) proton is naturally broad and its chemical shift can vary with concentration and solvent. However, broadening of other key signals (e.g., aromatic or ethyl group protons) often indicates the presence of paramagnetic impurities (trace metals) or a mixture of closely related compounds that are in slow exchange.

• Melting Point Depression: A pure compound has a sharp melting point. A wide melting range is a strong indicator of impurity. Even small amounts of the hydrolyzed carboxylic acid or residual solvent can significantly depress and broaden the melting point.

Q3: How stable is this compound during standard purification procedures?

A3: The compound exhibits moderate stability but is susceptible to two primary degradation pathways:

• Hydrolysis: The ethyl ester is prone to hydrolysis back to the carboxylic acid under both acidic and basic conditions, a reaction that can be accelerated by heat.[6] This is a key concern during aqueous workups and particularly during column chromatography on un-neutralized silica gel.

• Thermal Degradation: While generally stable at room temperature, prolonged heating can lead to decomposition.[7] Pyrazine rings can degrade at excessively high temperatures.[8][9] Distillation is not a recommended purification method.

Part 2: Troubleshooting Guide for Common Purification Techniques

This section provides in-depth solutions to specific experimental problems.

Recrystallization Issues

Problem: My compound "oils out" during recrystallization instead of forming crystals.

• Causality: Oiling out occurs when the solid melts before it dissolves in the hot solvent, or when the solution becomes supersaturated at a temperature above the compound's melting point. This is often exacerbated by impurities that depress the melting point of the mixture.

• Solutions:

  • Lower the Temperature: Add more solvent to dissolve the oil completely, then allow it to cool much more slowly. Start by letting it cool to room temperature without disturbance, then move to a 0 °C bath.[10]

  • Change Solvents: Select a solvent with a lower boiling point. If you are using a high-boiling point solvent like water or ethanol, switch to a more volatile system like ethyl acetate/hexane.[11]

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solvent-air interface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

  • Seed the Solution: If you have a small amount of pure crystal, add a single speck to the cooled, supersaturated solution to initiate crystallization.

Problem: I get very poor (or no) recovery of crystals after cooling.

• Causality: This almost always means too much solvent was used during the dissolution step.[12] The compound remains soluble even at low temperatures. Another cause could be cooling the solution too rapidly, leading to the formation of very fine, hard-to-filter crystals or preventing crystallization altogether.[10]

• Solutions:

  • Reduce Solvent Volume: Gently heat the solution to evaporate some of the solvent until you observe turbidity (cloudiness). Then, add a few drops of fresh hot solvent to redissolve the solid and cool again.

  • Employ a Solvent/Anti-Solvent System: Dissolve the compound in a minimum amount of a "good" solvent (in which it is highly soluble, e.g., ethanol). Then, slowly add a "poor" or "anti-solvent" (in which it is insoluble, e.g., hexane or cold water) dropwise at room temperature until the solution becomes persistently cloudy.[11] Warm slightly to clarify and then cool slowly.

Solvent System	Suitability for Ethyl 3-hydroxypyrazine-2-carboxylate
Ethanol/Water	Good for moderately polar compounds. Dissolve in hot ethanol, add hot water dropwise until cloudy, then cool.
Ethyl Acetate/Hexane	Excellent for controlling polarity. Dissolve in a minimum of hot ethyl acetate, then add hexane at room temperature until turbidity appears.[4]
Isopropanol	A single solvent option that often provides a good balance of solubility at high and low temperatures.
Chloroform/Methanol	Can be effective but use with caution due to toxicity. The compound can be dissolved in a small amount of chloroform and layered with methanol to induce slow crystallization.[13]

Column Chromatography Challenges

Problem: My compound streaks badly on the TLC plate and gives broad, tailing peaks from the column.

• Causality: This is a classic sign of strong, undesirable interactions between the analyte and the stationary phase. The basic pyrazine nitrogens and the acidic hydroxyl group can bind tightly to the acidic silanol groups (Si-OH) on the surface of silica gel.[14] This causes the compound to "stick" and elute slowly and unevenly.

• Solutions:

  • Modify the Mobile Phase: Add a small amount of a competitive binder to the eluent.

    • For Basic Compounds: Add 0.5-1% triethylamine (Et₃N) to your eluent (e.g., hexane/ethyl acetate). The amine will preferentially bind to the acidic silica sites, allowing your compound to elute more symmetrically.[15]

    • For Acidic Impurities: If the hydrolyzed acid is the main issue, adding 0.5-1% acetic acid (AcOH) can help protonate the carboxylate, reducing its interaction with the silica. However, this may promote further ester hydrolysis.

  • Use a Different Stationary Phase: Switch to a less acidic stationary phase like neutral alumina or consider using reverse-phase (C18) chromatography if the compound and its impurities have sufficient polarity differences.[15]

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Caption: Troubleshooting workflow for column chromatography.

Problem: I see a new, more polar spot appear on my TLC plates after running the column.

• Causality: This strongly suggests on-column degradation. The slightly acidic nature of standard silica gel is sufficient to catalyze the hydrolysis of the ethyl ester to the more polar carboxylic acid during the relatively long residence time on the column.

• Solutions:

  • Deactivate the Silica: Before packing the column, prepare a slurry of the silica gel in your starting eluent containing 1-2% triethylamine. Let it sit for an hour, then pack as usual. This neutralizes the most acidic sites.

  • Work Quickly: Do not let the compound sit on the column for an extended period. Use "flash" chromatography with positive pressure to speed up the elution process.[14]

  • Avoid Acidic Modifiers: Do not use acetic acid or other acids in the mobile phase unless absolutely necessary, as this will accelerate hydrolysis.[6]

Part 3: Recommended Purification Protocols

Protocol: Purity Assessment by Thin-Layer Chromatography (TLC)

• Prepare Sample: Dissolve a small amount (1-2 mg) of your crude material in 0.5 mL of ethyl acetate or acetone.

• Select Eluent: A good starting point for pyrazine derivatives is a mixture of hexane and ethyl acetate.[4][14] Test various ratios (e.g., 7:3, 1:1, 3:7 hexane:ethyl acetate) to find a system that gives your desired product an Rf value of approximately 0.3-0.4.[16]

• Spot and Develop: Spot the sample on a silica gel TLC plate and develop it in a chamber saturated with the chosen eluent.

• Visualize: View the plate under UV light (254 nm). Circle the spots. The hydrolyzed acid impurity, if present, will typically be at or near the baseline (Rf ~ 0).

Protocol: Bulk Purification by Flash Column Chromatography

• Column Packing: Prepare a slurry of silica gel (230-400 mesh) in your initial, low-polarity eluent (e.g., 8:2 hexane:ethyl acetate + 1% Et₃N). Pack the column by pouring the slurry and allowing the solvent to drain, gently tapping the column to ensure even packing.[17]

• Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or your eluent. Adsorb this solution onto a small amount of silica gel by evaporating the solvent. Carefully layer the resulting dry powder on top of the packed column.

• Elution: Begin eluting with the low-polarity mobile phase. Collect fractions and monitor them by TLC. Gradually increase the polarity of the eluent (e.g., move from 8:2 to 1:1 hexane:ethyl acetate) to elute your product.[18]

• Combine and Concentrate: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Protocol: Final Purification by Recrystallization

• Solvent Selection: Based on small-scale tests, select an appropriate solvent system (e.g., ethyl acetate/hexane).

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot ethyl acetate required to fully dissolve the solid from the chromatography step.[12]

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Once at room temperature, place it in an ice-water bath for 15-30 minutes to maximize crystal formation.[10]

• Isolation: Collect the crystals by suction filtration, washing them with a small amount of ice-cold hexane to remove any residual soluble impurities.[12]

• Drying: Allow the crystals to air dry on the filter, then transfer them to a watch glass and dry to a constant weight, preferably in a vacuum oven at a mild temperature (<40 °C).

References

• BenchChem. (n.d.). Acetylpyrazine-d3 purity issues and purification techniques.
• Bickler, B. (2012). Improving Flash Purification of Chemically Related Pyrazines.
• BenchChem. (n.d.). Strategies to reduce byproduct formation in pyrazine reactions.
• Figshare. (2017). Short and Safe Synthesis of Ethyl 3‑(Trifluoromethyl)pyrazine-2-carboxylate. Organic Process Research & Development.
• University of California, Irvine. (n.d.).
• Mahalingam, S., et al. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Oxford Academic.
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• Ondrejkovičová, I., & Melník, M. (2006). Thermal Stability and Spectral Properties of Pyrazine-2,3-dicarboxylatocopper(II) Complexes with Ronicol. Chemical Papers.
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• Clearsynth. (n.d.). pyrazine Impurity Product List.
• University of Helsinki. (n.d.). synthesis, purification, and characterization of novel dual inhibitors of tyrosine decarboxylase.
• Crash Course. (2021).
• Jasperse, J. (n.d.). Column, Combiflash, and TLC. Chem 355, Concordia College.
• Beilstein Journals. (2016).
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• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection.
• Chem-Impex. (n.d.). 3-Hydroxypyrazine-2-carboxamide.

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Section 1: Core Mechanisms of Instability &amp; Troubleshooting FAQs

Welcome to the Technical Support Center for the synthesis, handling, and stability optimization of 3-hydroxypyrazine carboxylates. As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. Here, we dissect the fundamental chemical causality behind the instability of these critical antiviral intermediates (such as those used in the synthesis of Favipiravir/T-705 and T-1105) and provide self-validating protocols to ensure the integrity of your drug development workflows.

Oxidative Degradation via PCET

Q: My 3-hydroxypyrazine-2-carboxylate samples degrade rapidly in solution, especially in polar aprotic solvents. What is the mechanism, and how do I prevent it?

The Causality: The primary mechanism of degradation for 3-hydroxypyrazine derivatives is a Proton-Coupled Electron Transfer (PCET) triggered by superoxide radical anions (O₂•–)[1]. In solvents like DMF, ambient dissolved oxygen can be reduced to superoxide, which aggressively attacks the pyrazine moiety. The reaction proceeds sequentially: an initial proton transfer (PT) from the 3-hydroxyl group is followed by an electron transfer (ET) from the pyrazine ring. Interestingly, the intermediate electronic states are thermodynamically stabilized by intramolecular hydrogen bonding, which actually promotes the subsequent electron transfer, leading to irreversible oxidative ring cleavage[1][2].

The Solution: To arrest this causality loop, you must strictly degas solvents (sparging with N₂ or Ar for at least 30 minutes) to eliminate the O₂ source. Furthermore, storing the compounds in their deprotonated carboxylate salt form alters the HOMO-LUMO gap, raising the activation energy required for the initial PT step and artificially stabilizing the pyrazine ring against superoxide attack[1].

Diagram 1: Proton-Coupled Electron Transfer (PCET) oxidative degradation pathway.

Tautomerization and Poor Solubility

Q: During isolation, my 3-hydroxypyrazine-2-carboxylic acid exhibits a persistent, unexpected color and refuses to dissolve in standard organic solvents. Is the batch ruined?

The Causality: Not necessarily. 3-hydroxypyrazine-2-carboxylic acid exists in a dynamic equilibrium with its 2-oxo-1H-pyrazine-3-carboxylic acid tautomer[3]. The 2-oxo tautomer exhibits distinct chromophoric properties (causing the persistent coloration) and forms strong intermolecular hydrogen-bonded networks, which drastically reduce its solubility in non-polar media. The predicted pKa of the carboxylic acid group is approximately 2.5, driven by the strong electron-withdrawing effects of the pyrazine nitrogens[3].

The Solution: By adjusting the aqueous vehicle to a physiological or slightly basic pH (e.g., pH 7.4), the molecule is forced into its anionic carboxylate form. This disrupts the neutral tautomeric network, significantly enhancing aqueous solubility and standardizing the compound's spectroscopic profile[3].

Thermal Stability During Pyrolysis/Heating

Q: What temperature thresholds should I respect during the drying or sublimation of pyrazine esters to avoid thermal degradation?

The Causality: Pyrazine esters undergo specific pyrolysis pathways when subjected to high temperatures. Above 100°C, thermal degradation initiates, primarily releasing alkyl pyrazines (e.g., 2-methylpyrazine, 2,5-dimethylpyrazine) due to the cleavage of the carboxylic acid unit[4]. The ester linkage adjacent to the hydroxyl group creates a thermal weak point highly prone to decarboxylation.

The Solution: Always dry these compounds under high vacuum at temperatures not exceeding 40–50°C. Do not attempt high-temperature distillation.

Section 2: Quantitative Stability Profiles

To aid in experimental design, the following table summarizes the degradation parameters and stability thresholds of 3-hydroxypyrazine derivatives based on empirical thermal and electrochemical analyses.

Compound Form	Environmental Condition	Primary Degradation Pathway	Stability Threshold / Half-life
3-Hydroxypyrazine-2-carboxamide	Aerated DMF (O₂•– present)	PCET Oxidative Cleavage	Rapid degradation (t₁/₂ < 2 hrs)[1]
Pyrazine Esters (Alkyl)	Thermal (N₂ atmosphere)	Pyrolysis / Decarboxylation	Stable up to ~100°C; degrades >100°C[4]
3-Hydroxypyrazine-2-carboxylic Acid	Aqueous (pH < 2.5)	Tautomerization (2-oxo form)	Poorly soluble, stable but unreactive[3]
3-Hydroxypyrazine-2-carboxylate Salt	Aqueous (pH > 7.4)	Hydrolytic / Anionic stabilization	Highly soluble, stable for >24 hrs[3]

Section 3: Self-Validating Experimental Protocols

Protocol A: Controlled Hydrolysis of Ethyl 3-Hydroxypyrazine-2-carboxylate

Purpose: To convert the ester intermediate (often formed via direct condensation of ethylenediamine with diethyl 2-oxomalonate[5]) to the free acid without triggering thermal decarboxylation.

• Dissolution: Dissolve 1.0 eq of purified ethyl 3-hydroxypyrazine-2-carboxylate in a 1:1 mixture of Tetrahydrofuran (THF) and H₂O[3].

• Base Addition: Slowly add 2.0 to 3.0 eq of an aqueous strong base (1M LiOH or NaOH)[3].

  • Self-Validation Check: The solution must transition from a cloudy suspension to a completely clear solution as the highly soluble lithium/sodium carboxylate salt forms. If the solution remains cloudy after 30 minutes, ester hydrolysis is incomplete.

• Reaction Monitoring: Stir at room temperature for 2 hours. Analyze via LC-MS.

  • Self-Validation Check: Confirm the complete disappearance of the ester peak and the appearance of the corresponding acid mass.

• Acidification: Carefully acidify the aqueous layer with 1M HCl until the pH reaches 2.0.

  • Self-Validation Check: A precipitate will form immediately. This confirms the compound has shifted from the soluble anionic carboxylate to the insoluble neutral 2-oxo tautomer[3].

• Isolation: Extract with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure at <40°C to prevent thermal degradation[3][4].

Diagram 2: Step-by-step workflow for the controlled, self-validating hydrolysis of pyrazine carboxylate esters.

Protocol B: Electrochemical Assay for Oxidative Stability

Purpose: To assess the susceptibility of novel pyrazine carboxylate derivatives to superoxide-induced degradation prior to in vivo testing.

• Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium perchlorate (TBAP) in anhydrous, strictly degassed DMF.

• Superoxide Generation: Using a glassy carbon working electrode, reduce dissolved O₂ to O₂•– at a controlled potential (e.g., -1.0 V vs Ag/Ag⁺).

  • Self-Validation Check: Run a baseline Cyclic Voltammetry (CV) scan. You must observe a perfectly reversible redox couple for O₂/O₂•– in the absence of the pyrazine substrate. If the wave is irreversible, your DMF is wet or contaminated[1].

• Substrate Introduction: Add 1.0 mM of the 3-hydroxypyrazine carboxylate derivative to the cell.

• PCET Monitoring: Record the cyclic voltammogram.

  • Self-Validation Check: A loss of reversibility in the O₂/O₂•– wave indicates that the generated superoxide is being consumed by the pyrazine substrate via the PCET mechanism[1][2]. The magnitude of the anodic peak current reduction directly correlates to the compound's instability.

References

• Title: Electrochemical and Mechanistic Study of Oxidative Degradation of Favipiravir by Electrogenerated Superoxide through Proton-Coupled Electron Transfer. Source: PMC (nih.gov).
• Title: Electrochemical and Mechanistic Study of Oxidative Degradation of Favipiravir by Electrogenerated Superoxide through Proton-Coupled Electron Transfer | ACS Omega. Source: acs.org.
• Title: Synthesis, thermal property and antifungal evaluation of pyrazine esters. Source: arabjchem.org.
• Title: Aza-Riley Oxidation of Ugi-Azide and Ugi-3CR Products toward Vicinal Tricarbonyl Amides: Two-Step MCR-Oxidation Methodology Accessing Functionalized α,β-Diketoamides and α,β-Diketotetrazoles. Source: ResearchGate.
• Title: 3-[3-(trifluoromethyl)phenoxy]pyrazine-2-carboxylic Acid | 518057-62-0. Source: Benchchem.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-[3-(trifluoromethyl)phenoxy]pyrazine-2-carboxylic Acid | 518057-62-0 | Benchchem [benchchem.com]
• 4. Synthesis, thermal property and antifungal evaluation of pyrazine esters - Arabian Journal of Chemistry [arabjchem.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Pyrazine Synthesis &amp; By-Product Analysis

As a Senior Application Scientist, I have designed this technical support center to address the most critical bottlenecks encountered during the synthesis of pyrazine derivatives. Pyrazine scaffolds are ubiquitous in drug discovery and materials science, but their synthesis—often via the Gutknecht method or Maillard-type condensations—is notoriously prone to by-product formation.

This guide abandons generic advice in favor of a mechanistic, causality-driven approach. Every troubleshooting step below is paired with a self-validating protocol to ensure your analytical data directly informs your synthetic strategy.

Diagnostic Workflow for Pyrazine By-Products

Before adjusting your reaction parameters, you must accurately diagnose the chemical nature of your by-products. The following decision tree outlines the standard analytical workflow for crude pyrazine mixtures.

LC-MS and NMR diagnostic workflow for pyrazine by-products.

Mechanistic Troubleshooting & FAQs

Q1: During the synthesis of substituted pyrazines, I observe a complex mixture of regioisomers. What dictates this, and how can I drive selectivity?

A1: Regioselectivity in pyrazine synthesis (such as the condensation of 1,2-diamines with 1,2-dicarbonyls) is primarily governed by the steric and electronic asymmetry of your precursors. When utilizing asymmetric precursors, self-condensation often yields an intractable mixture of 2,5- and 2,6-disubstituted pyrazines.

Causality & Solution: The electrophilicity of the carbonyl carbons dictates the initial nucleophilic attack. For example, in Maillard-type syntheses, utilizing ketose-derived precursors predominantly yields 2,5-isomers, whereas aldose-derived precursors favor 2,6-isomers due to the terminal aldehyde's higher reactivity 1[1]. To control this, strategically select your starting dicarbonyl to bias the initial imine formation.

Q2: My LC-MS (ESI+) trace shows a prominent peak at [M+16]+ relative to my target pyrazine. Is this an N-oxide, and how did it form?

A2: Yes, a +15.99 Da mass shift is the classic signature of a pyrazine mono-N-oxide. Pyrazine nitrogens possess lone pairs that are highly susceptible to over-oxidation.

Causality & Solution: This typically occurs when aggressive oxidants (like H2​O2​ or mCPBA) are used to aromatize the dihydropyrazine intermediate, or if the reaction is exposed to prolonged atmospheric oxygen at elevated temperatures 2[2]. While N-oxides are sometimes desired as synthetic intermediates for further functionalization (e.g., Boekelheide rearrangements) 3[3], they are detrimental if your goal is the bare heterocycle. Switch to a milder, catalytic dehydrogenation strategy (see Protocol B).

Q3: My reaction stalls at a species with an [M+2]+ mass. What is happening?

A3: The [M+2]+ species is a dihydropyrazine intermediate. Pyrazine synthesis often proceeds via an initial cyclization to a 3,6-dihydropyrazine or 5,6-dihydropyrazine, which must subsequently be oxidized (dehydrogenated) to achieve the fully aromatic pyrazine ring 4[4].

Causality & Solution: If your reaction lacks a sufficient electron acceptor or oxidant, the aromatization stalls. This is common in "one-pot" methods where the initial condensation is successful, but the subsequent dehydrogenation step lacks the necessary activation energy or catalytic turnover.

Reaction pathway of pyrazine synthesis highlighting by-product formation.

Quantitative Data: Analytical Signatures of Common By-Products

Use the following table to rapidly cross-reference your analytical readouts with the underlying structural causes and immediate mitigation strategies.

By-Product Category	Structural Cause	LC-MS Signature (ESI+)	1 H NMR Signature (CDCl 3​ )	Mitigation Strategy
Dihydropyrazines	Incomplete oxidative aromatization.	[M+2] +	Loss of aromatic CH (~8.5 ppm); presence of aliphatic CH 2​ (~3.5 ppm).	Increase oxidant equivalents (e.g., MnO2​ ) or reaction time.
Pyrazine N-oxides	Over-oxidation of the pyrazine nitrogen lone pair.	[M+16] + or [M+32] +	Downfield shift of adjacent aromatic protons (+0.2 to +0.5 ppm).	Use milder oxidants (Pd/C with air) or strictly control stoichiometry.
Regioisomers (2,5- vs 2,6-)	Asymmetric precursor condensation.	[M+H] + (Identical mass, distinct RT)	Distinct HMBC cross-peaks; varying coupling constants if unsubstituted.	Alter precursor class (e.g., switch from aldose to ketose).
Oligomers/Polymers	Intermolecular side-reactions at high temps.	Broad polymeric humps, high m/z	Broad, unresolved peaks in both aliphatic and aromatic regions.	Lower reaction temperature; increase solvent dilution.

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in chemical checks to confirm that your analytical interpretations are correct before you scale up your reaction.

Protocol A: LC-MS/MS Profiling & N-Oxide Validation

Purpose: To confidently separate and identify regioisomers, N-oxides, and unreacted intermediates from crude mixtures.

• Sample Preparation: Quench 10 µL of the crude reaction mixture in 990 µL of LC-MS grade Acetonitrile/Water (50:50 v/v) containing 0.1% Formic Acid.

• Chromatography: Inject 2 µL onto a C18 Reverse Phase column (e.g., 2.1 x 50 mm, 1.8 µm). Use a gradient of 5% to 95% Acetonitrile (0.1% FA) over 5 minutes.

  • Causality: Pyrazines are highly polar basic heterocycles; a slow initial gradient ensures retention, while the acidic modifier sharpens peaks by protonating the nitrogens, preventing secondary tailing interactions with residual column silanols.

• Mass Spectrometry: Operate in ESI+ mode. Scan range: m/z 50–500. Identify the target [M+H] + , and scan for [M+16] + (N-oxide) and [M+2] + (dihydropyrazine).

• Self-Validation Step (The PPh 3​ Check): If a[M+16] + peak is observed, you must rule out hydroxylation on an alkyl side-chain. Treat a duplicate sample vial with 1.2 equivalents of triphenylphosphine (PPh 3​ ) and stir for 30 minutes at room temperature. Re-inject the sample.

  • Validation: The complete disappearance of the [M+16] + peak and a corresponding increase in the [M+H] + peak definitively confirms the by-product was an N-oxide, as PPh 3​ specifically deoxygenates N-oxides but leaves C-OH bonds intact.

Protocol B: Controlled Aromatization of Dihydropyrazines

Purpose: To drive the synthesis to the fully aromatic pyrazine while completely suppressing N-oxide over-oxidation.

• Solvent Exchange: Concentrate the crude condensation mixture (containing the [M+2] + dihydropyrazine intermediate) under reduced pressure. Redissolve in anhydrous toluene to achieve a 0.1 M concentration.

• Catalyst Addition: Add 10 wt% Palladium on Carbon (Pd/C).

  • Causality: Pd/C facilitates catalytic dehydrogenation by acting as an electron sink, removing hydrogen gas without donating active oxygen atoms that cause N-oxidation (a common flaw when using stoichiometric peroxides).

• Aerobic Oxidation: Equip the flask with a reflux condenser and gently bubble dry atmospheric air through the solution at 80°C for 4 hours.

• Workup & Self-Validation: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad thoroughly with ethyl acetate and concentrate the filtrate.

  • Validation: Evaporate a 1 mL aliquot and analyze via 1 H NMR. The complete disappearance of aliphatic signals between 3.0–4.0 ppm confirms 100% conversion of the dihydropyrazine to the aromatic pyrazine. If aliphatic signals persist, the dehydrogenation is incomplete.

References

• CHAPTER 1: SYNTHESES AND REACTIONS OF PYRAZINE AND QUINOXALINE Source: UM Students' Repository URL
• Source: Green Chemistry (RSC Publishing)
• Source: mobt3ath.
• Source: nih.

Sources

• 1. Microwave-irradiated rapid synthesis of antimicrobial pyrazine derivatives in reactive eutectic media - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC03122A [pubs.rsc.org]
• 2. studentsrepo.um.edu.my [studentsrepo.um.edu.my]
• 3. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mobt3ath.com [mobt3ath.com]

Troubleshooting Ethyl 3-hydroxypyrazine-2-carboxylate reaction scale-up

Welcome to the Technical Support & Scale-Up Center for Pyrazine-2-Carboxylate Synthesis. This guide provides advanced diagnostics, mechanistic troubleshooting, and self-validating protocols specifically engineered for the scale-up of ethyl 3-hydroxypyrazine-2-carboxylate —a critical intermediate in the synthesis of broad-spectrum antivirals such as Favipiravir (T-705) [1].

Diagnostic Dashboard: Reaction Pathway & Causality

The synthesis relies on the direct condensation of ethylenediamine with diethyl 2-oxomalonate (diethyl mesoxalate). While highly efficient at the bench scale, pilot-scale execution is frequently derailed by heat transfer limitations and incomplete aromatization.

Mechanistically, the highly electrophilic central ketone of diethyl mesoxalate undergoes rapid nucleophilic attack by the diamine, followed by cyclization via amide bond formation (releasing H2​O and ethanol). This forms a 5,6-dihydropyrazine intermediate , which must subsequently be oxidized (aromatized) to yield the final product. Understanding this causality is critical for diagnosing scale-up failures.

Fig 1: Reaction workflow for ethyl 3-hydroxypyrazine-2-carboxylate synthesis and byproduct pathways.

Troubleshooting FAQs

Q1: Why am I seeing a massive exotherm and a 20% yield drop when moving from the 10 g to the 1 kg scale? The Causality: The initial nucleophilic attack of ethylenediamine on the tricarbonyl system is violently exothermic. At the bench scale, the high surface-area-to-volume ratio allows rapid heat dissipation. At the kilo scale, inadequate cooling leads to localized hot spots. These hot spots drive the premature hydrolysis of the C2-ethyl ester, which subsequently undergoes thermal decarboxylation, destroying your product. The Fix: Transition from a single-pour addition to a strictly controlled dosing regimen. Pre-cool the diethyl 2-oxomalonate solution to 0–5 °C and dose the diamine over 3 to 6 hours, ensuring the internal temperature never exceeds 15 °C.

Q2: My LC-MS shows a persistent M+2 peak as a major impurity. What is this, and how do I clear it? The Causality: The M+2 peak is the unoxidized 5,6-dihydropyrazine intermediate . At small scales, ambient oxygen diffusion through the solvent surface is sufficient to drive the aromatization (loss of 2H). At scale, the reduced surface-to-volume ratio starves the reaction of oxygen, stalling the intermediate [2]. The Fix: Implement active sparging with instrument air or oxygen-enriched air (0.1–0.2 vvm) during the post-dosing maturation phase. Alternatively, for completely enclosed reactors, the addition of a mild chemical oxidant (e.g., catalytic MnO2​ or air/TEMPO) can force the aromatization to completion.

Q3: I am detecting high levels of 3-hydroxypyrazine in my final isolated solid. How do I prevent this degradation? The Causality: 3-hydroxypyrazine is the product of ester hydrolysis followed by decarboxylation. This occurs if the reaction mixture becomes too basic (e.g., using an excess of ethylenediamine) or if the workup temperature is too high. The adjacent hydroxyl group at C3 highly activates the C2-carboxylic acid toward loss of CO2​ . The Fix: Strictly control the stoichiometry to exactly 1.00 - 1.02 equivalents of ethylenediamine. During the aqueous workup, maintain the pH between 4.0 and 5.0 and keep the temperature below 25 °C prior to extraction.

Process Metrics: Scale-Up Data & Impurity Tracking

To maintain scientific integrity, track your scale-up against these benchmark parameters. Notice the necessary adjustments in dosing time and aeration to suppress the M+2 and decarboxylation impurities.

Scale	Dosing Temp (°C)	Dosing Time (h)	Aeration Strategy	Expected Yield (%)	Dihydropyrazine (M+2) Impurity (%)	Decarboxylated Impurity (%)
10 g	0 – 5	0.5	Ambient diffusion	82 – 85	< 0.5	< 1.0
1 kg	0 – 5	3.0	0.1 vvm Sparging	78 – 81	< 1.5	< 2.5
10 kg	0 – 5	6.0	0.2 vvm Sparging	75 – 78	< 1.5	< 3.0

Self-Validating Master Protocol (1 kg Scale)

This protocol is designed as a self-validating system. Do not proceed to the next phase unless the specific validation checkpoint is met.

Phase 1: Reactor Preparation & Electrophile Solvation

• Purge a 10 L jacketed glass reactor with nitrogen.

• Charge the reactor with 5.0 L of anhydrous ethanol (or methanol, depending on solubility preferences) and 1.0 kg (5.74 mol) of diethyl 2-oxomalonate.

• Set the chiller to -5 °C and agitate at 250 RPM until the internal temperature stabilizes at 0–5 °C.

Phase 2: Controlled Nucleophilic Dosing

• Prepare a solution of 352 g (5.85 mol, 1.02 eq) of anhydrous ethylenediamine in 1.0 L of ethanol.

• Begin dosing the diamine solution via an addition funnel or dosing pump over 3.0 hours .

• Critical Control: Modulate the dosing rate to ensure the internal reactor temperature does not exceed 15 °C.

• Validation Checkpoint 1: 30 minutes post-dosing, pull a sample for GC/HPLC. Unreacted diethyl mesoxalate must be < 2.0% AUC.

Phase 3: Aromatization (Oxidation)

• Once dosing is complete, remove the nitrogen blanket.

• Insert a sparging dip-tube and introduce instrument air at a rate of 0.1 vvm.

• Allow the reactor to warm to 20–25 °C and stir vigorously for 12 hours under continuous sparging.

• Validation Checkpoint 2: Pull a sample for LC-MS. The M+2 peak (5,6-dihydropyrazine) must be ≤ 1.5% relative to the product mass. If > 1.5%, continue sparging for an additional 4 hours.

Phase 4: Isolation & Crystallization

• Concentrate the reaction mixture under reduced pressure (max bath temp 35 °C) to approximately 30% of its original volume.

• Quench the residue with 3.0 L of ice-cold water. Adjust the pH to 4.5 using 1M HCl to suppress ester hydrolysis.

• Extract the aqueous layer with ethyl acetate (3 x 2.0 L).

• Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate to yield the crude solid.

• Recrystallize from a mixture of ethyl acetate and hexane (1:3) to afford pure ethyl 3-hydroxypyrazine-2-carboxylate.

• Validation Checkpoint 3: Final HPLC purity must be ≥ 98.5%, with the 3-hydroxypyrazine (decarboxylated) impurity strictly < 0.5%.

References

• Banik, S., Adarsh, D. R., & Reddy, B. V. S. (2023). Three-step process for the synthesis of favipiravir. Results in Chemistry, 5, 100895. URL:[Link]

• ACS Publications. (2020). Quest for a COVID-19 Cure by Repurposing Small-Molecule Drugs: Mechanism of Action, Clinical Development, Synthesis at Scale, and Outlook for Supply. Journal of Medicinal Chemistry. URL:[Link]

Technical Support Center: Recrystallization of Ethyl 3-hydroxypyrazine-2-carboxylate

Introduction: This technical support guide is designed for researchers, scientists, and drug development professionals who are working with Ethyl 3-hydroxypyrazine-2-carboxylate. Recrystallization is a powerful technique for the purification of this and other solid active pharmaceutical ingredients (APIs).[1] However, success depends on a clear understanding of the principles and a systematic approach to troubleshooting common issues. This guide provides field-proven insights and detailed protocols to help you achieve high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of recrystallizing Ethyl 3-hydroxypyrazine-2-carboxylate?

A1: The main objective is to purify the crude solid product. Recrystallization separates the target compound from impurities that may be present after a chemical synthesis.[2] This is achieved by dissolving the impure compound in a suitable solvent at an elevated temperature and then allowing the pure compound to crystallize as the solution cools, leaving the impurities behind in the solution (mother liquor).[3]

Q2: How do I select the best solvent for the recrystallization of this specific compound?

A2: The ideal solvent for Ethyl 3-hydroxypyrazine-2-carboxylate, a polar N-heterocyclic compound, should meet several criteria:

• High solubility at high temperatures: The compound should be very soluble in the boiling solvent.

• Low solubility at low temperatures: The compound should be sparingly soluble or insoluble in the cold solvent to maximize crystal recovery.[3]

• Inertness: The solvent must not react with the compound.

• Volatility: A moderately low boiling point is desirable to allow for easy removal from the purified crystals.[3]

Based on the structure of Ethyl 3-hydroxypyrazine-2-carboxylate (presence of ester, hydroxyl, and pyrazine ring), polar protic and aprotic solvents are good starting points. A trial-and-error approach with small quantities of your crude product is the most effective method for solvent selection.

Q3: Should I use a single-solvent or a two-solvent system?

A3: A single-solvent system is generally preferred for its simplicity. However, if a single solvent that meets all the criteria cannot be found, a two-solvent (or mixed-solvent) system is an excellent alternative.[4] In this method, the compound is dissolved in a "good" solvent (in which it is highly soluble), and a "bad" or "anti-solvent" (in which it is poorly soluble) is added to induce crystallization.[1][4] The two solvents must be miscible with each other. For your compound, common pairs like ethanol/water or ethyl acetate/hexane could be effective.[1][5]

Solvent Selection Guide

The selection of an appropriate solvent is the most critical step in a successful recrystallization.[6] The following table provides a qualitative guide to the likely solubility of Ethyl 3-hydroxypyrazine-2-carboxylate in common laboratory solvents. These should be experimentally verified with a small amount of your crude material.

Solvent	Type	Predicted Solubility (Cold)	Predicted Solubility (Hot)	Notes
Water	Polar Protic	Low to Moderate	High	Good potential, especially in a mixed system with an alcohol.
Ethanol	Polar Protic	Moderate	Very High	A strong candidate for single-solvent recrystallization.
Methanol	Polar Protic	High	Very High	May be too good a solvent, potentially leading to low recovery.
Ethyl Acetate	Polar Aprotic	Low	High	Excellent candidate. Often used for pyrazine derivatives.[5]
Acetone	Polar Aprotic	Moderate	Very High	Good potential, but its low boiling point can lead to rapid evaporation.
Hexane/Heptane	Non-polar	Very Low	Very Low	Unlikely to be a good primary solvent, but excellent as an anti-solvent.
Toluene	Non-polar	Very Low	Low to Moderate	May be useful if impurities are highly non-polar.

Recrystallization Workflow

Caption: A typical workflow for the purification of a solid compound via recrystallization.

Troubleshooting Guide

Problem 1: No crystals are forming after cooling the solution.

• Probable Cause A: Too much solvent was used. This is the most common reason for crystallization failure.[7][8] The solution is not supersaturated, and the compound remains dissolved even at low temperatures.

  • Solution: Re-heat the solution and boil off some of the solvent to increase the concentration. Allow it to cool again. If you are unsure if the solution is concentrated enough, you can dip a glass stirring rod into the solution and remove it; a thin film of crystals should form on the rod as the solvent evaporates.[9]

• Probable Cause B: The solution is supersaturated but requires nucleation. Crystal growth needs a starting point, a process called nucleation.

  • Solution 1: Scratching. Gently scratch the inside surface of the flask just below the meniscus with a glass rod. The microscopic scratches on the glass can provide a surface for crystals to begin forming.[8][9]

  • Solution 2: Seeding. If you have a small crystal of the pure compound (a "seed crystal"), add it to the solution to initiate crystallization.[8][9]

Problem 2: The compound "oils out" instead of forming crystals.

• Probable Cause A: The melting point of the solid is lower than the boiling point of the solvent. The compound is melting in the hot solution before it dissolves and then separating as a liquid upon cooling.[9]

  • Solution: Reheat the solution to dissolve the oil, add a small amount of additional "good" solvent to lower the saturation temperature, and allow it to cool more slowly.[8][9]

• Probable Cause B: The compound is significantly impure. High levels of impurities can depress the melting point of a solid, leading to oiling out.

  • Solution: Try purifying the material by another method first, such as column chromatography, to remove the bulk of the impurities. Alternatively, if the impurities are colored, adding activated charcoal to the hot solution before filtration can help. Be aware that charcoal can also adsorb your product, potentially reducing the yield.[9]

Problem 3: The recrystallization yield is very low.

• Probable Cause A: Too much solvent was used. As mentioned in Problem 1, excess solvent will keep a significant portion of your product dissolved in the mother liquor.[9]

  • Solution: In future attempts, be meticulous about adding the minimum amount of hot solvent required to just dissolve the solid. You can attempt to recover some product from the mother liquor by evaporating the solvent and re-recrystallizing the resulting solid.

• Probable Cause B: Premature crystallization during hot filtration. If the solution cools too much during hot gravity filtration, the product will crystallize on the filter paper along with the impurities.

  • Solution: Ensure your funnel and receiving flask are pre-heated by rinsing them with a small amount of hot solvent before filtration. Keep the solution at or near its boiling point during the transfer.[4]

• Probable Cause C: Washing with the wrong temperature solvent. Washing the final crystals with room temperature or warm solvent will dissolve some of your product.

  • Solution: Always wash the collected crystals with a minimal amount of ice-cold solvent.[2]

Problem 4: The final product is still colored or appears impure.

• Probable Cause A: Rapid crystallization. If the solution is cooled too quickly, impurities can become trapped within the growing crystal lattice.[9]

  • Solution: Allow the solution to cool slowly and undisturbed to room temperature before placing it in an ice bath. Insulating the flask can promote slower cooling and the formation of larger, purer crystals.

• Probable Cause B: Colored impurities were not removed.

  • Solution: If the crude product contains colored impurities, these can often be removed by adding a small amount of activated charcoal to the hot solution, boiling for a few minutes, and then performing a hot gravity filtration to remove the charcoal and the adsorbed impurities.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

• Dissolution: Place the crude Ethyl 3-hydroxypyrazine-2-carboxylate in an Erlenmeyer flask. Add a small amount of the chosen solvent (e.g., ethyl acetate) and heat the mixture to boiling with gentle stirring.

• Saturation: Continue to add the hot solvent in small portions until the solid has just completely dissolved. It is crucial to use the minimum amount of boiling solvent necessary.[3]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly and undisturbed to room temperature. Then, place the flask in an ice-water bath for at least 20-30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Allow the crystals to dry completely under vacuum on the funnel, or transfer them to a watch glass to air-dry or place in a desiccator.

Protocol 2: Two-Solvent Recrystallization (e.g., Ethanol and Water)

• Dissolution: Dissolve the crude solid in the minimum amount of boiling "good" solvent (e.g., ethanol).

• Induce Cloudiness: While keeping the solution hot, add the "bad" anti-solvent (e.g., water) dropwise until you observe a persistent slight cloudiness (turbidity).

• Clarification: Add a few drops of the hot "good" solvent (ethanol) until the solution becomes clear again. The solution is now saturated.

• Crystallization, Isolation, Washing, and Drying: Follow steps 4-7 from the Single-Solvent Recrystallization protocol. For washing, use an ice-cold mixture of the two solvents in the same approximate ratio used to achieve saturation.[4]

References

• Google Patents. (n.d.). Pyrazine-2-carboxylic acid ester and method for producing the same.

• Reddit. (2024, January 13). What's the best solvent to remove these crystals and recrystallize it? r/chemistry. Retrieved from [Link]

• University of California, Irvine. (n.d.). Recrystallization 2. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Recrystallization. Retrieved from [Link]

• Elsevier. (2022, August 8). Synthesis, thermal property and antifungal evaluation of pyrazine esters. Food Chemistry. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• University of Hyderabad. (n.d.). Recrystallization. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Finding the best solvent for recrystallisation student sheet. Retrieved from [Link]

• University of Hyderabad Shodhganga. (n.d.). Catabolism of pyrazine-2-carboxylate by a newly isolated strain of Stenotrophomonas sp. HCU1. Retrieved from [Link]

• Moroccan Journal of Chemistry. (2022). Chemical Transformation of Pyrazine Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing 5-methyl pyrazine-2-carboxylic acid.

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Retrieved from [Link]

• Stieger, N., & Liebenberg, W. (n.d.). Recrystallization of Active Pharmaceutical Ingredients. SciSpace. Retrieved from [Link]

• PubChem. (n.d.). 3-Hydroxypyrazine-2-carboxylic acid. Retrieved from [Link]

• NextSDS. (n.d.). 3-ethylpyrazine-2-carboxylic acid — Chemical Substance Information. Retrieved from [Link]

• PubChemLite. (n.d.). 3-hydroxypyrazine-2-carboxylic acid (C5H4N2O3). Retrieved from [Link]

• Chemsrc. (2025, September 11). ETHYL 5-HYDROXYPYRAZINE-2-CARBOXYLATE. Retrieved from [Link]

• Beijing HuiKang BoYuan Chemical Tech CO.,LTD. (n.d.). 3-Hydroxypyrazine-2-carboxamide. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Recrystallization [sites.pitt.edu]
• 3. edu.rsc.org [edu.rsc.org]
• 4. ocw.mit.edu [ocw.mit.edu]
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• 6. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Handling &amp; Storage Stability of Ethyl 3-hydroxypyrazine-2-carboxylate

Welcome to the Technical Support Center for Ethyl 3-hydroxypyrazine-2-carboxylate . As a critical precursor in the three-step synthesis of broad-spectrum antiviral agents like Favipiravir (T-705)[1], maintaining the structural integrity of this intermediate is paramount. Due to its unique heterocyclic structure, this compound is highly susceptible to specific degradation pathways, including auto-catalytic ester hydrolysis and photo-oxidation.

This guide provides drug development professionals with mechanistic troubleshooting, quantitative stability profiles, and self-validating protocols to ensure zero degradation during long-term storage.

Part 1: Mechanistic Troubleshooting (FAQs)

Q1: Why does my batch of Ethyl 3-hydroxypyrazine-2-carboxylate undergo spontaneous ester hydrolysis even in closed containers? Causality: The pyrazine ring exerts a strong electron-withdrawing effect due to its two highly electronegative nitrogen atoms at the 1,4-positions. This pulls electron density away from the C2-carboxylate group, rendering the ester carbonyl highly electrophilic and exceptionally susceptible to nucleophilic attack by trace water[2]. Even ambient humidity trapped during capping can initiate hydrolysis, forming 3-hydroxypyrazine-2-carboxylic acid. This reaction is auto-catalytic; the liberated carboxylic acid acts as a proton source, accelerating further ester cleavage. Solution: Always perform vacuum desiccation prior to sealing, and backfill containers with an inert gas (Argon) to displace atmospheric moisture.

Q2: We observe a color change (yellowing/browning) in the powder during long-term storage at room temperature. What causes this? Causality: Discoloration is a macroscopic indicator of oxidative degradation. While pyrazines possess inherent aromatic stability, the hydroxyl group at the C3 position allows the molecule to undergo lactim-lactam tautomerization (hydroxypyrazine ⇌ pyrazinone). The pyrazinone tautomer is highly susceptible to photo-oxidation and N-oxide formation when exposed to ambient light and oxygen[3]. Furthermore, exposure to alkali conditions significantly accelerates the degradation of the pyrazine-2-carboxylate core[4]. Solution: Store the compound in amber glass vials to block UV radiation and maintain temperatures at -20°C to kinetically halt radical oxidation pathways.

Degradation pathways of Ethyl 3-hydroxypyrazine-2-carboxylate under sub-optimal storage.

Part 2: Quantitative Stability Profiles

To optimize your inventory management, refer to the following quantitative stability data. Storage conditions directly dictate the estimated shelf life and the primary degradation products formed.

Storage Condition	Temperature	Atmosphere	Container Type	Estimated Shelf Life	Primary Degradant
Optimal (Cryo)	-20°C	Argon	Amber Glass	> 24 months	None detected
Standard (Fridge)	2-8°C	Nitrogen	Amber Glass	12 months	Trace Hydrolyzed Acid
Sub-optimal	25°C	Ambient Air	Clear Glass	< 3 months	Acid + N-Oxides
Stress Test	40°C / 75% RH	Ambient Air	Clear Glass	< 2 weeks	Complete Hydrolysis

Part 3: Self-Validating Storage Protocol

To prevent the loss of high-value intermediates, implement this step-by-step methodology. This protocol is designed as a self-validating system : it incorporates analytical checkpoints to ensure that degraded material is never inadvertently stored, which would otherwise seed auto-catalytic degradation in the rest of the batch.

Step-by-Step Methodology: Aliquoting and Cryo-Storage

Step 1: Pre-Storage Purity Verification (Self-Validation Checkpoint)

• Action: Dissolve a 1 mg sample in anhydrous acetonitrile and analyze via HPLC-UV (254 nm).

• Causality: You must establish a baseline. If the chromatogram shows >0.5% of 3-hydroxypyrazine-2-carboxylic acid (the free acid degradant), the batch must be re-purified via recrystallization before storage. Storing a batch with existing free acid guarantees rapid, auto-catalytic degradation.

Step 2: Vacuum Desiccation

• Action: Transfer the validated powder into a vacuum desiccator containing fresh phosphorus pentoxide ( P2​O5​ ). Apply a high vacuum (< 1 mbar) for 24 hours at room temperature.

• Causality: Removes trace interstitial water molecules that serve as nucleophiles for ester hydrolysis.

Step 3: Inert Gas Purging

• Action: Slowly break the vacuum using high-purity Argon gas (99.999%).

• Causality: Argon is heavier than air and Nitrogen, creating a dense, protective blanket over the powder that effectively displaces oxygen, preventing N-oxide formation.

Step 4: Amber Vial Aliquoting

• Action: Inside a glove box purged with Argon, aliquot the powder into pre-dried, amber glass vials. Seal with PTFE-lined caps.

• Causality: Amber glass blocks UV radiation, preventing the photo-excitation of the pyrazinone tautomer. PTFE liners prevent atmospheric moisture permeation over time.

Step 5: Cryogenic Storage

• Action: Transfer the sealed vials to a monitored -20°C freezer.

• Causality: Low thermal energy kinetically freezes any potential radical oxidation or hydrolysis pathways.

Self-validating aliquoting and cryo-storage workflow to prevent compound degradation.

References

• Concise synthesis of antiviral drug, Molnupiravir by direct coupling of fully protected D-Ribose with cytosine. ResearchGate. Available at:[Link]

• Exploration of the Fusidic Acid Structure Activity Space for Antibiotic Activity. MDPI. Available at:[Link]

• Pyrazines: Occurrence, formation and biodegradation. ResearchGate. Available at:[Link]

• Structural Elucidation of Alkali Degradation Impurities of Favipiravir from the Oral Suspension: UPLC-TQ-ESI-MS/MS and NMR. MDPI. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Exploration of the Fusidic Acid Structure Activity Space for Antibiotic Activity [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Structural Elucidation of Alkali Degradation Impurities of Favipiravir from the Oral Suspension: UPLC-TQ-ESI-MS/MS and NMR [mdpi.com]

Monitoring the reaction progress of Ethyl 3-hydroxypyrazine-2-carboxylate synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to monitoring the reaction progress during the synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate. This resource offers in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the experimental process.

Introduction

The synthesis of substituted pyrazines is a cornerstone in the development of a wide array of pharmaceuticals and flavor compounds. Ethyl 3-hydroxypyrazine-2-carboxylate, in particular, serves as a critical building block for various biologically active molecules. The successful synthesis of this compound hinges on careful monitoring of the reaction to ensure optimal yield and purity. This guide is designed to provide practical, field-tested insights into the nuances of this synthesis, moving beyond a simple recitation of steps to explain the underlying chemical principles.

The primary synthetic route to Ethyl 3-hydroxypyrazine-2-carboxylate involves the condensation of diethyl 2-aminomalonate with a 1,2-dicarbonyl compound, typically glyoxal, under basic conditions. While seemingly straightforward, this reaction is prone to several challenges, including the formation of side products and incomplete conversion. Therefore, robust analytical monitoring is paramount.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for monitoring the synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate?

A1: The most effective methods for real-time and endpoint analysis are Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy. TLC is excellent for rapid, qualitative assessment of reaction completion. HPLC provides quantitative data on the consumption of starting materials and the formation of the product and any byproducts. NMR is invaluable for structural confirmation of the final product and for identifying unknown impurities.

Q2: I'm not seeing the product spot on my TLC plate. What could be the issue?

A2: Several factors could contribute to this. First, ensure your TLC conditions are appropriate. A common mobile phase for this class of compounds is a mixture of a non-polar solvent like hexanes and a more polar solvent such as ethyl acetate[1]. The ratio may need to be optimized to achieve good separation. Second, confirm that your starting materials are viable and have been stored correctly. Diethyl 2-aminomalonate can be unstable and should ideally be prepared fresh or stored as its hydrochloride salt[2]. Finally, consider the reaction conditions. Inadequate temperature or incorrect pH can significantly hinder the reaction rate.

Q3: My reaction has stalled, and I see significant amounts of starting material remaining by HPLC. What steps can I take?

A3: A stalled reaction often points to issues with the reaction conditions. The condensation is typically base-catalyzed. Ensure the pH of your reaction mixture is sufficiently alkaline. However, excessively high pH can lead to decomposition of the starting materials or product. Temperature is another critical parameter. Gently warming the reaction mixture may be necessary to drive it to completion, but excessive heat can promote side reactions.

Q4: What are the most likely side products in this synthesis?

A4: The primary side products often arise from the self-condensation of glyoxal or the decomposition of diethyl 2-aminomalonate. You may also observe the formation of other pyrazine isomers if there is a lack of regiochemical control during the cyclization step[3]. In some cases, incomplete hydrolysis of the ethyl ester can lead to the corresponding carboxylic acid.

Q5: How can I best purify the final product?

A5: Column chromatography is a highly effective method for purifying Ethyl 3-hydroxypyrazine-2-carboxylate. A silica gel stationary phase with a gradient elution of hexane and ethyl acetate is typically a good starting point. Recrystallization from a suitable solvent system can also be employed to obtain a highly pure product.

Troubleshooting Guide

This section provides a more detailed, issue-specific guide to address common problems encountered during the synthesis.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps	Scientific Rationale
Degraded Starting Materials	1. Verify the purity of diethyl 2-aminomalonate and glyoxal using NMR or another suitable analytical technique. 2. If using diethyl 2-aminomalonate hydrochloride, ensure complete neutralization to the free amine before the reaction.	Diethyl 2-aminomalonate is susceptible to degradation. The free amine is the active nucleophile in the condensation reaction.
Incorrect Reaction pH	1. Monitor the pH of the reaction mixture throughout the process. 2. Adjust the pH to a moderately basic range (pH 8-10) using a suitable base (e.g., sodium bicarbonate, triethylamine).	The condensation reaction is base-catalyzed. However, strongly basic conditions can lead to the decomposition of the reactants and product.
Sub-optimal Temperature	1. If the reaction is sluggish at room temperature, consider gentle heating (e.g., 40-50 °C). 2. Monitor the reaction closely by TLC or HPLC to avoid the formation of degradation products at elevated temperatures.	Increased temperature can enhance the reaction rate, but can also promote undesirable side reactions.
Inefficient Mixing	1. Ensure vigorous stirring of the reaction mixture, especially if it is heterogeneous.	Proper mixing is crucial for ensuring that the reactants come into contact and react efficiently.

Issue 2: Presence of Multiple Spots on TLC / Peaks in HPLC

Potential Cause	Troubleshooting Steps	Scientific Rationale
Formation of Isomeric Byproducts	1. Carefully control the rate of addition of glyoxal to the reaction mixture. 2. Maintain a consistent and optimal reaction temperature.	The regioselectivity of the cyclization step can be influenced by reaction kinetics. Slower addition and controlled temperature can favor the formation of the desired isomer[3].
Incomplete Reaction	1. Allow the reaction to proceed for a longer duration, monitoring progress by TLC or HPLC. 2. If the reaction has stalled, consider a slight increase in temperature or addition of more catalyst.	The reaction may require more time to reach completion.
Product Degradation	1. Avoid excessive heating or prolonged reaction times. 2. Once the reaction is complete, promptly work up the reaction mixture to isolate the product.	The pyrazine ring can be susceptible to degradation under harsh conditions.
Contaminated Starting Materials	1. Ensure the purity of all reagents before starting the synthesis.	Impurities in the starting materials can lead to the formation of unexpected byproducts.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate

This protocol is adapted from established procedures for similar pyrazine carboxylates[4][5].

• In a round-bottom flask equipped with a magnetic stirrer, dissolve diethyl 2-aminomalonate hydrochloride (1 equivalent) in water.

• Cool the solution in an ice bath and slowly add a solution of sodium bicarbonate (1.1 equivalents) in water to adjust the pH to >7.

• To this solution, add a 40% aqueous solution of glyoxal (1.1 equivalents) dropwise while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature and monitor the progress by TLC or HPLC.

• Once the reaction is complete (typically after 2-4 hours), acidify the reaction mixture to pH 2-3 with dilute hydrochloric acid.

• Extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane/ethyl acetate.

Protocol 2: Reaction Monitoring by Thin Layer Chromatography (TLC)

• Plate Preparation: Use silica gel 60 F254 plates.

• Spotting: Dissolve a small aliquot of the reaction mixture in a suitable solvent (e.g., ethyl acetate). Spot the starting material, the reaction mixture, and a co-spot (starting material and reaction mixture in the same lane) on the baseline of the TLC plate.

• Elution: Develop the plate in a chamber saturated with an appropriate mobile phase (e.g., 7:3 hexane:ethyl acetate).

• Visualization: Visualize the spots under a UV lamp (254 nm). The disappearance of the starting material spot and the appearance of a new product spot indicate reaction progress.

Protocol 3: Reaction Monitoring by High-Performance Liquid Chromatography (HPLC)

• Column: A C18 reversed-phase column is suitable for this analysis.

• Mobile Phase: A gradient elution with a mixture of water (containing 0.1% formic acid) and acetonitrile is typically effective.

• Detection: UV detection at a wavelength where both the starting material and product have significant absorbance (e.g., 254 nm or 280 nm).

• Sample Preparation: Dilute a small aliquot of the reaction mixture with the mobile phase before injection.

• Analysis: Monitor the decrease in the peak area of the starting materials and the increase in the peak area of the product over time.

Visualizations

Caption: Workflow for Synthesis and Monitoring.

Caption: Troubleshooting Decision Tree.

References

• Hein, J. E., et al. (2017). Real-time HPLC-MS reaction progress monitoring using an automated analytical platform. Reaction Chemistry & Engineering, 2(3), 309-314. [Link]

• Google Patents. (2015). Preparation method of 3-(2-fluorophenoxy) pyrazine-2-carboxylic acid.

• Organic Syntheses. (n.d.). DIETHYL AMINOMALONATE HYDROCHLORIDE. Coll. Vol. 4, p.273 (1963); Vol. 35, p.43 (1955). [Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC. Retrieved from [Link]

• Bridgewater College Digital Commons. (2022). High Performance Liquid Chromatography Monitoring Reaction Kinetics. [Link]

• Organic Syntheses. (n.d.). ETHYL AZODICARBOXYLATE. Coll. Vol. 3, p.375 (1955); Vol. 28, p.59 (1948). [Link]

• Beilstein Journal of Organic Chemistry. (2022). On Reuben G. Jones’ synthesis of 2-hydroxypyrazines. 18, 934–941. [Link]

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• 5. Preparation method of 3-(2-fluorophenoxy) pyrazine-2-carboxylic acid - Eureka | Patsnap [eureka.patsnap.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Antiviral Activity of 3-Hydroxypyrazine-2-Carboxamide Derivatives

Introduction: The Rising Prominence of Pyrazine Scaffolds in Antiviral Research

In the perpetual search for effective antiviral therapeutics, the pyrazine scaffold has emerged as a privileged structure, demonstrating a remarkable capacity for broad-spectrum activity against a range of pathogenic RNA viruses. This guide provides an in-depth comparative analysis of derivatives of 3-hydroxypyrazine-2-carboxamide, a core chemical entity that has given rise to potent antiviral agents. We will delve into the mechanistic underpinnings of their action, present comparative efficacy data against clinically relevant viruses, and provide detailed protocols for the validation of their antiviral potential in a research setting. Our focus is to equip researchers, scientists, and drug development professionals with the necessary insights and methodologies to explore this promising class of compounds.

The most notable member of this chemical family is Favipiravir (T-705), a 6-fluoro-3-hydroxy-2-pyrazinecarboxamide, which has gained significant attention for its activity against influenza viruses and has been investigated for the treatment of other severe viral infections, including COVID-19.[1][2] This guide will use Favipiravir as a benchmark while exploring the antiviral properties of its close structural analogs, such as T-1105 (the non-fluorinated parent compound) and T-1106 (the ribonucleoside derivative), as well as other novel pyrazine-based molecules.[1][3]

Mechanism of Action: Targeting the Viral Replication Engine

The primary antiviral mechanism of 3-hydroxypyrazine-2-carboxamide derivatives is the selective inhibition of the viral RNA-dependent RNA polymerase (RdRp), a crucial enzyme for the replication of RNA viruses.[1][4] These compounds are prodrugs that, once inside the host cell, are metabolized into their active form, a ribofuranosyl-5'-triphosphate (RTP) analog.[4] This active metabolite then acts as a substrate for the viral RdRp.

There are two main hypotheses for how this interaction leads to the cessation of viral replication:

• Chain Termination: The RTP analog is incorporated into the nascent viral RNA strand, but due to its modified structure, it prevents the addition of subsequent nucleotides, thus terminating the elongation of the viral genome.

• Lethal Mutagenesis: The RTP analog is incorporated into the viral RNA, but instead of causing immediate chain termination, it can pair with multiple natural bases, leading to an accumulation of mutations in the viral genome. This high mutation rate, often referred to as "error catastrophe," results in the production of non-viable viral progeny.[1]

The prevailing evidence suggests that for many viruses, lethal mutagenesis is the primary mechanism of action for compounds like Favipiravir and its analogs.[1] This mode of action is particularly advantageous as it is less prone to the development of viral resistance compared to inhibitors that target a single, specific site on the enzyme.

Below is a diagram illustrating the intracellular activation and proposed mechanism of action of these pyrazine derivatives.

Caption: Intracellular activation and dual mechanism of action of pyrazine carboxamide derivatives.

Comparative Analysis of Antiviral Activity

The true measure of an antiviral candidate lies in its efficacy against specific viral pathogens and its safety profile, often represented by the Selectivity Index (SI), which is the ratio of the 50% cytotoxic concentration (CC50) to the 50% effective concentration (EC50 or IC50). A higher SI value indicates a more favorable therapeutic window.

The following table summarizes the in vitro antiviral activity of selected 3-hydroxypyrazine-2-carboxamide derivatives against a panel of RNA viruses, with a comparison to standard antiviral agents where data is available.

Compound/Derivative	Virus	Cell Line	EC50 / IC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference(s)
Favipiravir (T-705)	Influenza A (H1N1)	MDCK	0.03 - 0.16	>400	>2500	[1][3]
Chikungunya virus (CHIKV)	Vero	25 ± 3	>1000	>40	[1]
Dengue virus (DENV)	Vero	105 ± 5	>1000	>9.5	[1]
SARS-CoV-2	Vero E6	61.88	>400	>6.46	[5]
T-1105	Influenza A (H1N1)	MDCK	Varies by cell line	Varies by cell line	Varies by cell line	[4]
Chikungunya virus (CHIKV)	Vero	7.0 ± 1	>1000	>142	[1]
Dengue virus (DENV)	Vero	21 ± 0.7	>1000	>47.6	[1]
T-1106	Yellow Fever Virus (YFV)	Syrian Hamster Model	Effective at 32 mg/kg/day	-	-	[1]
Dengue virus (DENV)	Vero	113 ± 11	>1000	>8.8	[1]
Pyrazine-triazole conjugate 5d	SARS-CoV-2	Vero E6	0.1612	1.142	7.084	[5]
Pyrazine-triazole conjugate 5e	SARS-CoV-2	Vero E6	0.0987	1.251	12.67	[5]
Pyrazine-benzothiazole conjugate 12i	SARS-CoV-2	Vero E6	0.3638	1.396	3.837	[5]
Remdesivir (Comparator)	SARS-CoV-2	Vero E6	0.77	>100	>129	[6]
Oseltamivir (Comparator)	Influenza A (H1N1)	MDCK	Varies by strain	>1000	Varies by strain	[7]

Data is compiled from multiple sources and experimental conditions may vary.

Field-Proven Insights:

• Structure-Activity Relationship (SAR): The data reveals key SAR trends. For instance, the non-fluorinated analog T-1105 demonstrates superior potency against both Chikungunya and Dengue viruses compared to the fluorinated Favipiravir (T-705).[1] This suggests that the fluorine atom at the 6-position is not essential for activity against these specific flaviviruses and may even be detrimental. Furthermore, recent studies on novel pyrazine conjugates have shown that the addition of triazole and benzothiazole moieties can significantly enhance anti-SARS-CoV-2 activity, with some compounds outperforming the parent Favipiravir.[5]

• Cell Line Dependency: The activation of these prodrugs is dependent on host cell enzymes.[4] As such, the observed antiviral potency can vary significantly between different cell lines. For example, T-1105 is more efficiently activated and shows better anti-influenza activity in MDCK cells, whereas T-705 is more potent in A549, Vero, and HEK293T cells.[4] This is a critical consideration for the design and interpretation of in vitro screening assays.

Experimental Protocols for Antiviral Validation

To ensure the scientific integrity and reproducibility of antiviral testing, standardized and validated protocols are essential. Below are detailed, step-by-step methodologies for two of the most common assays used to determine the efficacy of antiviral compounds.

Plaque Reduction Neutralization Test (PRNT)

The PRNT is considered the gold standard for quantifying the inhibition of viral infectivity. It measures the ability of a compound to reduce the number of plaques (localized areas of cell death) formed by a virus in a cell monolayer.

Methodology:

• Cell Seeding: Plate a susceptible host cell line (e.g., Vero E6 for SARS-CoV-2, MDCK for influenza) in 6-well or 12-well plates at a density that will result in a confluent monolayer after 24-48 hours of incubation.

• Compound Preparation: Prepare serial dilutions of the test compound in a serum-free or low-serum medium.

• Virus-Compound Incubation: Mix a standardized amount of virus (typically 50-100 plaque-forming units, PFU) with each dilution of the test compound and incubate for 1 hour at 37°C to allow the compound to interact with the virus particles.

• Infection: Remove the growth medium from the cell monolayers and inoculate with the virus-compound mixtures. Allow the virus to adsorb for 1 hour at 37°C.

• Overlay: After adsorption, remove the inoculum and overlay the cell monolayer with a semi-solid medium (e.g., containing 1% agarose or methylcellulose) that includes the corresponding concentration of the test compound. This overlay restricts the spread of progeny virions, localizing the infection to form discrete plaques.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for a period sufficient for plaque formation (typically 2-5 days, depending on the virus).

• Plaque Visualization and Counting: Fix the cells with a solution such as 10% formalin and stain with a dye like crystal violet. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration relative to the virus control (no compound). The EC50 is determined by plotting the percentage of plaque reduction against the compound concentration and fitting the data to a dose-response curve.

50% Tissue Culture Infectious Dose (TCID50) Assay

The TCID50 assay is an endpoint dilution assay used to quantify viral titers and assess the antiviral activity of a compound, particularly for viruses that do not form clear plaques. It determines the virus dilution that causes a cytopathic effect (CPE) in 50% of the inoculated cell cultures.

Methodology:

• Cell Seeding: Seed a susceptible host cell line into a 96-well plate to form a confluent monolayer.

• Compound and Virus Preparation: Prepare serial dilutions of the test compound in an appropriate medium. Also, prepare 10-fold serial dilutions of the virus stock.

• Infection: Add the diluted test compound to the wells. Then, infect the cells with the serially diluted virus (typically 8 replicate wells per virus dilution). Include cell control wells (no virus, no compound) and virus control wells (virus, no compound).

• Incubation: Incubate the plate at 37°C in a CO2 incubator for 3-7 days, or until CPE is clearly visible in the virus control wells.

• CPE Observation: Using an inverted microscope, score each well for the presence or absence of viral CPE.

• Data Analysis: Calculate the TCID50 value using a statistical method such as the Reed-Muench or Spearman-Kärber formula. To determine the antiviral effect, the reduction in the viral titer (in log10 TCID50/mL) in the presence of the compound is calculated relative to the virus control. The EC50 is the concentration of the compound that reduces the viral titer by 50%.

Experimental Workflow for Antiviral Compound Validation

The following diagram outlines a logical workflow for the screening and validation of novel pyrazine derivatives.

Sources

• 1. Favipiravir and Its Structural Analogs: Antiviral Activity and Synthesis Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry [mdpi.com]
• 3. T-705 (favipiravir) and related compounds: Novel broad-spectrum inhibitors of RNA viral infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell line-dependent activation and antiviral activity of T-1105, the non-fluorinated analogue of T-705 (favipiravir) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Rapid in vitro assays for screening neutralizing antibodies and antivirals against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Antiviral Activity of Isoimperatorin Against Influenza A Virus in vitro and its Inhibition of Neuraminidase [frontiersin.org]

Comparative study of different synthetic routes to Ethyl 3-hydroxypyrazine-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Ethyl 3-hydroxypyrazine-2-carboxylate is a valuable heterocyclic building block in medicinal chemistry, serving as a key intermediate in the synthesis of a variety of pharmacologically active compounds. The strategic construction of this pyrazine derivative is crucial for the efficient development of novel therapeutics. This guide provides a comparative analysis of the two primary synthetic routes to Ethyl 3-hydroxypyrazine-2-carboxylate, offering an in-depth look at their respective methodologies, mechanistic underpinnings, and performance metrics.

Introduction to Synthetic Strategies

The synthesis of Ethyl 3-hydroxypyrazine-2-carboxylate can be broadly approached via two distinct and well-established chemical transformations:

• Route 1: Diazotization of Ethyl 3-aminopyrazine-2-carboxylate. This classical method involves the conversion of a primary aromatic amine to a diazonium salt, which is subsequently hydrolyzed to the corresponding hydroxyl group. This approach is contingent on the availability of the amino-pyrazine precursor.

• Route 2: The Reuben G. Jones Synthesis. This powerful cyclocondensation reaction provides a direct route to the pyrazine core by reacting a 1,2-dicarbonyl compound with an α-amino acid amide or its ester equivalent.[1][2][3] This method offers a convergent approach to the target molecule from simpler, acyclic precursors.

This guide will now delve into the detailed experimental protocols, mechanistic rationale, and comparative performance of each of these synthetic pathways.

Route 1: Synthesis via Diazotization of Ethyl 3-aminopyrazine-2-carboxylate

This synthetic approach leverages the well-established Sandmeyer-type reaction, where a primary aromatic amine is converted to a hydroxyl group via a diazonium intermediate. The overall transformation is a two-step process starting from the commercially available 3-aminopyrazine-2-carboxylic acid.

Experimental Protocols

Step 1: Esterification of 3-Aminopyrazine-2-carboxylic Acid

A standard Fischer esterification is employed to convert the starting carboxylic acid to its corresponding ethyl ester.

• Procedure:

  • Suspend 3-aminopyrazine-2-carboxylic acid (1.0 eq) in absolute ethanol.

  • Cool the suspension in an ice bath and slowly add concentrated sulfuric acid (catalytic amount).

  • Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture and neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude Ethyl 3-aminopyrazine-2-carboxylate.

  • Purify the crude product by column chromatography on silica gel.

Step 2: Diazotization and Hydrolysis

The core transformation involves the careful diazotization of the aminopyrazine ester followed by in-situ hydrolysis.

• Procedure:

  • Dissolve Ethyl 3-aminopyrazine-2-carboxylate (1.0 eq) in an aqueous solution of a mineral acid (e.g., sulfuric acid or hydrochloric acid) at 0-5 °C.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.0-1.2 eq) dropwise, maintaining the temperature below 5 °C.

  • Stir the reaction mixture at this temperature for 30-60 minutes to ensure complete formation of the diazonium salt.

  • Slowly warm the reaction mixture to room temperature and then heat to 50-60 °C to facilitate the hydrolysis of the diazonium salt, which is accompanied by the evolution of nitrogen gas.

  • After the gas evolution ceases, cool the reaction mixture and extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting solid by recrystallization or column chromatography to afford Ethyl 3-hydroxypyrazine-2-carboxylate.

Mechanistic Rationale & Expertise Insights

The diazotization reaction is a cornerstone of aromatic chemistry. The in-situ formation of nitrous acid (from sodium nitrite and a strong acid) generates the reactive nitrosyl cation (NO⁺). This electrophile is attacked by the nucleophilic amino group of the pyrazine ring. A series of proton transfers and a dehydration step lead to the formation of the diazonium salt.

The choice of acid and temperature control are critical for the success of this reaction. Low temperatures (0-5 °C) are essential to prevent the premature decomposition of the unstable diazonium salt. The subsequent hydrolysis step involves the nucleophilic attack of water on the diazonium salt, leading to the displacement of the dinitrogen group, which is an excellent leaving group.

Route 2: The Reuben G. Jones Synthesis

This elegant and convergent approach constructs the pyrazine ring in a single step through a base-catalyzed condensation reaction.[1][2][3] This method is particularly advantageous as it builds the heterocyclic core from readily available acyclic precursors.

Experimental Protocols

Step 1: Preparation of Ethyl 2-amino-2-oxoacetate (Oxamic Acid Ethyl Ester)

The key α-amino ester amide can be prepared from diethyl oxalate.

• Procedure:

  • Cool diethyl oxalate (1.0 eq) in a suitable solvent (e.g., ethanol) in an ice bath.

  • Bubble anhydrous ammonia gas through the solution or add a solution of ammonia in ethanol, maintaining the temperature below 10 °C.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Remove the solvent under reduced pressure.

  • The resulting crude Ethyl 2-amino-2-oxoacetate can often be used directly in the next step without further purification. If necessary, it can be purified by recrystallization.

Step 2: Cyclocondensation with Glyoxal

The formation of the pyrazine ring is achieved by the condensation of Ethyl 2-amino-2-oxoacetate with glyoxal in the presence of a base.

• Procedure:

  • Dissolve Ethyl 2-amino-2-oxoacetate (1.0 eq) in an aqueous or alcoholic solvent.

  • Cool the solution to 0-5 °C and add an aqueous solution of glyoxal (40% in water, 1.0 eq).

  • Slowly add a solution of a strong base, such as sodium hydroxide or potassium hydroxide, dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for several hours or overnight.

  • Acidify the reaction mixture with a mineral acid (e.g., hydrochloric acid) to precipitate the product.

  • Collect the solid by filtration, wash with cold water, and dry.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) to yield Ethyl 3-hydroxypyrazine-2-carboxylate.

Mechanistic Rationale & Expertise Insights

The Reuben G. Jones synthesis is a classic example of a cyclocondensation reaction.[1][2][3] The reaction is initiated by the nucleophilic attack of the amino group of Ethyl 2-amino-2-oxoacetate on one of the carbonyl carbons of glyoxal. This is followed by an intramolecular condensation between the newly formed secondary amine and the second carbonyl group of the glyoxal moiety. A subsequent dehydration step leads to the formation of a dihydropyrazine intermediate, which then tautomerizes to the more stable aromatic 3-hydroxypyrazine ring.

The base plays a crucial role in deprotonating the amino group, increasing its nucleophilicity, and catalyzing the condensation and dehydration steps. Careful control of temperature and the rate of base addition is important to minimize side reactions. This one-pot reaction is highly efficient in building molecular complexity from simple starting materials.

Comparative Analysis

To facilitate an objective comparison, the key performance indicators for each synthetic route are summarized below.

Parameter	Route 1: Diazotization	Route 2: Reuben G. Jones Synthesis
Starting Materials	3-Aminopyrazine-2-carboxylic acid, Ethanol, Sodium Nitrite	Diethyl oxalate, Ammonia, Glyoxal
Number of Steps	2 (Esterification, Diazotization/Hydrolysis)	2 (Amide formation, Cyclocondensation)
Typical Overall Yield	Moderate to Good	Good to Excellent
Scalability	Generally scalable, but diazotization requires careful temperature control and handling of potentially unstable intermediates.	Readily scalable, with the cyclocondensation often being a robust, one-pot reaction.
Purification	Requires chromatographic purification of the intermediate and final product.	The final product often precipitates from the reaction mixture and can be purified by recrystallization.
Key Advantages	Utilizes a well-established and predictable reaction.	Convergent, one-pot formation of the pyrazine ring from simple precursors. Often higher yielding.
Key Disadvantages	Requires handling of potentially hazardous diazonium salts. May require optimization to suppress side reactions.	The preparation of the α-amino ester amide starting material needs to be efficient.

Conclusion and Recommendations

Both the diazotization of Ethyl 3-aminopyrazine-2-carboxylate and the Reuben G. Jones synthesis represent viable and effective methods for the preparation of Ethyl 3-hydroxypyrazine-2-carboxylate.

• Route 1 (Diazotization) is a suitable option when the starting amino-pyrazine is readily available and the scale of the synthesis is moderate. Careful control over reaction conditions is paramount for achieving good yields and ensuring safety.

• Route 2 (Reuben G. Jones Synthesis) is often the preferred method for larger-scale synthesis due to its convergent nature, generally higher yields, and simpler purification procedures.[1][2][3] The one-pot cyclocondensation is a powerful tool for the efficient construction of the desired pyrazine core.

The ultimate choice of synthetic route will depend on factors such as the availability and cost of starting materials, the desired scale of production, and the specific capabilities of the laboratory. For drug discovery and development programs where efficiency, scalability, and robustness are critical, the Reuben G. Jones synthesis presents a compelling and often superior strategy.

References

• This guide is a synthesis of established chemical principles and does not rely on a single source for the described general procedures.
• General principles of diazotization reactions can be found in standard organic chemistry textbooks.

• Legrand, P., & Janin, Y. L. (2022). On Reuben G. Jones synthesis of 2-hydroxypyrazines. Beilstein Journal of Organic Chemistry, 18, 935–943. [Link][1][2][3]

• Information on the synthesis of pyrazine derivatives can be found in various chemical databases and liter
• General procedures for Fischer esterification are widely documented in the chemical liter
• The synthesis of α-amino amides from esters and ammonia is a standard organic transform
• Information on the commercial availability of starting materials can be found through chemical supplier c
• Safety data for all chemicals used should be consulted from reliable sources before commencing any experimental work.
• Further optimization of the described procedures may be necessary to achieve desired yields and purity.
• This guide is intended for informational purposes for qualified researchers and should not be considered a substitute for proper labor

Sources

• 1. On Reuben G. Jones synthesis of 2-hydroxypyrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - On Reuben G. Jones synthesis of 2-hydroxypyrazines [beilstein-journals.org]
• 3. On Reuben G. Jones synthesis of 2-hydroxypyrazines - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological activity comparison between pyrazine and pyrimidine derivatives

A Senior Application Scientist's Comparative Guide to Pyrazine and Pyrimidine Derivatives in Drug Discovery

Abstract

In the landscape of medicinal chemistry, nitrogen-containing heterocyclic compounds are paramount. Among these, pyrazine and pyrimidine derivatives are distinguished scaffolds, forming the core of numerous therapeutic agents. This guide provides an in-depth comparison of their biological activities, grounded in their fundamental structural differences. We will explore their efficacy across key therapeutic areas, supported by quantitative experimental data, and provide detailed protocols for evaluating their activity. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these versatile structures in their work.

Introduction: A Tale of Two Diazines

Pyrazine and pyrimidine are both six-membered aromatic heterocycles containing two nitrogen atoms, known as diazines. Their distinction lies in the relative positions of these nitrogen atoms. Pyrazine, a 1,4-diazine, possesses a symmetrical structure with a dipole moment of zero.[1] In contrast, pyrimidine is a 1,3-diazine, resulting in an asymmetrical structure. This fundamental difference in nitrogen placement profoundly influences their electronic properties, basicity (pKa of 0.65 for pyrazine vs. 1.3 for pyrimidine), and, consequently, their interactions with biological targets.[1]

These structural nuances dictate how derivatives of each scaffold can engage with protein active sites, form hydrogen bonds, and undergo metabolism, leading to a wide spectrum of biological activities.[1][2] Pyrimidine derivatives are famously integral to life itself as components of nucleic acids (cytosine, thymine, and uracil) and have been extensively developed as anticancer and antimicrobial agents.[3][4] Pyrazine derivatives, while also showcasing a broad range of activities including anticancer, anti-inflammatory, and antibacterial effects, are notable for their presence in clinically significant drugs like the anti-tuberculosis agent pyrazinamide.[5][6]

Comparative Analysis of Biological Activities

The therapeutic applications of pyrazine and pyrimidine derivatives are vast and varied.[6][7] This section will compare their performance in several key areas, highlighting representative drugs and their mechanisms of action.

Anticancer Activity

Both scaffolds have yielded potent anticancer agents, often by targeting protein kinases, which are crucial for cell signaling and proliferation.[8][9]

• Pyrimidine Derivatives: The pyrimidine core is a privileged scaffold in the development of protein kinase inhibitors.[9] A prime example is Imatinib , a cornerstone in the treatment of chronic myeloid leukemia. It functions by inhibiting the Bcr-Abl tyrosine kinase. Another significant drug is Gefitinib , which targets the epidermal growth factor receptor (EGFR) tyrosine kinase, crucial in certain types of non-small cell lung cancer. The antimetabolite 5-Fluorouracil (5-FU) , a pyrimidine analog, has been a mainstay of chemotherapy for decades, inhibiting thymidylate synthase to disrupt DNA synthesis.[9]

• Pyrazine Derivatives: Pyrazine-containing compounds have also demonstrated significant potential in oncology.[5][8] For instance, derivatives have been developed as inhibitors of c-Met and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), both of which are key in tumor angiogenesis and metastasis.[8] The proteasome inhibitor Bortezomib , while technically a boronic acid peptide, features a pyrazine ring and is a critical therapy for multiple myeloma.

Table 1: Comparative Anticancer Activity of Representative Derivatives

Compound	Scaffold	Target(s)	Cancer Cell Line	IC50 (µM)
Gefitinib	Pyrimidine	EGFR	A549 (Lung)	0.015
5-Fluorouracil	Pyrimidine	Thymidylate Synthase	MCF-7 (Breast)	5.0
Imatinib	Pyrimidine	Bcr-Abl	K562 (Leukemia)	0.25
Bortezomib	Pyrazine	26S Proteasome	MM.1S (Multiple Myeloma)	0.007

Note: IC50 values are indicative and can vary based on experimental conditions.

Antimicrobial Activity

Derivatives from both classes have been successfully developed as agents against bacterial, fungal, and viral pathogens.[4][10]

• Pyrazine Derivatives: The most prominent example is Pyrazinamide , a first-line drug for tuberculosis. It is a prodrug that is converted to its active form, pyrazinoic acid, which disrupts membrane transport and energy metabolism in Mycobacterium tuberculosis.

• Pyrimidine Derivatives: The combination of Trimethoprim and sulfamethoxazole is a widely used antibacterial therapy. Trimethoprim, a pyrimidine derivative, inhibits dihydrofolate reductase, an enzyme essential for the synthesis of nucleic acids and amino acids.[4] In the antiviral realm, numerous nucleoside analogs based on the pyrimidine structure, such as Zidovudine (AZT) , are potent inhibitors of viral reverse transcriptase and are used in the treatment of HIV.

Table 2: Comparative Antimicrobial Activity of Representative Derivatives

Compound	Scaffold	Target Organism	Mechanism of Action	MIC/EC50
Pyrazinamide	Pyrazine	Mycobacterium tuberculosis	Disrupts membrane function	20-100 µg/mL
Trimethoprim	Pyrimidine	Escherichia coli	Dihydrofolate reductase inhibitor	0.5-1.5 µg/mL
Zidovudine (AZT)	Pyrimidine	Human Immunodeficiency Virus (HIV)	Reverse transcriptase inhibitor	0.003-0.03 µM

Note: MIC (Minimum Inhibitory Concentration) and EC50 (Half-maximal Effective Concentration) values are indicative and can vary.

Anti-inflammatory and Other Activities

Both pyrazine and pyrimidine derivatives have been explored for a multitude of other therapeutic applications, including anti-inflammatory, cardiovascular, and neurological disorders.[5][11]

• Pyrazine derivatives have shown anti-inflammatory effects by modulating key inflammatory pathways, such as inhibiting the production of nitric oxide (NO).[8]

• Pyrimidine derivatives have been investigated for a wide array of biological roles, including as antihypertensive and anticonvulsant agents.[12][13]

Experimental Protocols

To ensure scientific rigor and reproducibility, detailed experimental methodologies are crucial. Below are step-by-step protocols for key assays used to determine the biological activities discussed.

Protocol: MTT Assay for Anticancer Cytotoxicity (IC50 Determination)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Causality: The reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by mitochondrial dehydrogenases is proportional to the number of living cells.

Self-Validation: The protocol includes untreated (negative) and solvent-treated (vehicle) controls to establish baseline viability, and a known cytotoxic agent as a positive control.

Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., from 0.01 to 100 µM). Add 100 µL of the diluted compounds to the respective wells. Include vehicle control wells (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Protocol: Broth Microdilution for Antimicrobial Susceptibility (MIC Determination)

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Causality: Serial dilution of the antimicrobial agent allows for the identification of the specific concentration at which bacterial growth is inhibited.

Self-Validation: The protocol includes a growth control (no drug) and a sterility control (no bacteria) to ensure the validity of the results.

Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the test bacterium (e.g., E. coli) equivalent to a 0.5 McFarland standard, then dilute to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the prepared bacterial inoculum to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.

Visualizing Mechanisms and Workflows

EGFR Signaling Pathway Inhibition

The diagram below illustrates the simplified signaling cascade of the Epidermal Growth Factor Receptor (EGFR) and highlights the inhibitory action of pyrimidine-based kinase inhibitors like Gefitinib.

Caption: Inhibition of the EGFR signaling pathway by a pyrimidine derivative.

Experimental Workflow: MTT Assay

This flowchart visualizes the key steps involved in determining the IC50 value of a compound using the MTT assay.

Caption: Step-by-step workflow for the MTT cytotoxicity assay.

Conclusion and Future Perspectives

The comparative analysis reveals that both pyrazine and pyrimidine scaffolds are exceptionally fruitful sources of biologically active compounds. The structural position of the nitrogen atoms—1,3 in pyrimidine and 1,4 in pyrazine—fundamentally dictates their physicochemical properties and their ability to interact with diverse biological targets.

• Pyrimidines have a storied history, from their role as the building blocks of life to their extensive application as kinase inhibitors and antimetabolites in oncology and as crucial components of antiviral and antibacterial therapies.[2]

• Pyrazines demonstrate remarkable versatility, with key roles in treating infectious diseases like tuberculosis and emerging potential in anticancer and anti-inflammatory applications.[5][6]

Future research will undoubtedly continue to exploit these privileged scaffolds. The synthesis of hybrid molecules incorporating both pyrazine and pyrimidine motifs, or their fusion with other pharmacophores, could lead to novel agents with dual mechanisms of action or improved pharmacological profiles. As our understanding of disease pathways deepens, the rational design of next-generation pyrazine and pyrimidine derivatives will remain a cornerstone of modern drug discovery.

References

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. (2023). MDPI.
• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. (2023). MDPI.
• Biological Activity of Pyrimidine Derivativies: A Review. (2017). Juniper Publishers.
• An overview on synthesis and biological activity of pyrimidines. (2022). World Journal of Advanced Research and Reviews.
• The Diverse Biological Activities of Pyrazine Derivatives: A Technical Guide for Researchers. Benchchem.
• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. (2020). Egyptian Journal of Chemistry.
• Exploring the Potential of Pyrimidine: A Comprehensive Review of its Biological Roles, Medicinal Applications, and Synthetic Methodologies in Drug Development. (2023). Research Trend.
• A Review on Diverse Biological Activity of Heterocyclic Nucleus Pyrazine and its Derivatives: A Key for the Researchers. (2024). Bentham Science Publishers.
• Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. (2023). PubMed.
• Diverse Biological Activity of Pyrimidine Deriv
• Recent Advances in Pyrimidine-Based Drugs. (2023). PMC.
• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. (2026).
• Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Upd

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• 3. juniperpublishers.com [juniperpublishers.com]
• 4. wjarr.com [wjarr.com]
• 5. mdpi.com [mdpi.com]
• 6. benthamdirect.com [benthamdirect.com]
• 7. Diverse Biological Activity of Pyrimidine Derivatives: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors (Recent Update) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review – Oriental Journal of Chemistry [orientjchem.org]
• 12. researchtrend.net [researchtrend.net]
• 13. Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Elucidation of Ethyl 3-hydroxypyrazine-2-carboxylate Derivatives: The Definitive Role of X-ray Crystallography

Introduction: The Significance of Pyrazine Scaffolds in Drug Discovery

Pyrazine and its derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous compounds with a wide array of pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][2][3] The ethyl 3-hydroxypyrazine-2-carboxylate scaffold, in particular, represents a privileged structure, offering multiple points for chemical modification and interaction with biological targets. The precise three-dimensional arrangement of atoms, substituent orientations, and intermolecular interactions are paramount in dictating a derivative's efficacy and selectivity. Therefore, unambiguous structural characterization is not merely a final validation step but a critical component of the rational drug design cycle.

This guide provides an in-depth comparison of analytical techniques for the structural elucidation of ethyl 3-hydroxypyrazine-2-carboxylate derivatives, with a primary focus on the unparalleled insights offered by single-crystal X-ray crystallography (SC-XRD). We will explore the causality behind experimental choices, compare the data obtained from alternative methods, and present a holistic strategy for comprehensive characterization for researchers and drug development professionals.

The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)

Single-crystal X-ray diffraction is a powerful and exacting analytical technique that provides a definitive, high-resolution, three-dimensional map of the atomic arrangement within a crystalline solid.[4][5] By irradiating a single crystal with monochromatic X-rays, we can analyze the resulting diffraction pattern, which is a direct consequence of the crystal's internal lattice structure.[6][7] This allows for the precise determination of bond lengths, bond angles, stereochemistry, and the subtle non-covalent interactions (e.g., hydrogen bonding, π-π stacking) that govern crystal packing and can influence a molecule's behavior in a biological environment.[4][6]

Why SC-XRD is Indispensable for Pyrazine Derivatives

For heterocyclic systems like ethyl 3-hydroxypyrazine-2-carboxylate, SC-XRD is uniquely capable of:

• Absolute Structure Determination: It provides an unambiguous confirmation of the molecular structure, leaving no doubt about connectivity or isomerism.

• Conformational Analysis: It reveals the preferred conformation of flexible side chains, such as the ethyl ester group, in the solid state.

• Tautomeric Form Identification: The "3-hydroxy" group can potentially exist in tautomeric equilibrium with a pyrazin-2-one form. SC-XRD can definitively identify the dominant tautomer in the crystalline state by precisely locating hydrogen atoms.

• Intermolecular Interaction Mapping: It visualizes how molecules interact with each other in the crystal lattice. This is crucial for understanding physical properties like solubility and melting point and can provide insights into potential binding modes with protein targets.[8]

The SC-XRD Experimental Workflow: From Powder to Structure

The journey from a synthesized compound to a refined crystal structure is a multi-step process where success hinges on the quality of the single crystal.[4] The process is a self-validating system; a poor-quality crystal will yield poor-quality data, making structure solution and refinement difficult or impossible.

Caption: General experimental workflow for single-crystal X-ray diffraction analysis.

Complementary and Alternative Analytical Techniques

While SC-XRD provides the ultimate structural answer, a comprehensive characterization relies on a suite of spectroscopic and analytical methods. Each technique offers a unique piece of the puzzle, and their combined data provides a more complete picture of the molecule's identity and properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating molecular structure in solution.[9] For pyrazine derivatives, ¹H and ¹³C NMR are fundamental for confirming the successful synthesis and purity of the compound.[10]

• Information Provided:

  • Chemical Environment: The chemical shift (δ) of each proton and carbon atom provides information about its electronic environment. The electron-deficient pyrazine ring typically results in downfield shifts for its protons.[9][11]

  • Connectivity: Coupling constants (J-values) in ¹H NMR reveal which protons are adjacent to each other, helping to piece together the molecular framework.

  • Structural Confirmation: The number of unique signals in both ¹H and ¹³C spectra corresponds to the number of chemically distinct nuclei, confirming the molecule's symmetry and overall structure.

• Causality in Analysis: While SC-XRD gives a static picture in the solid state, NMR reveals the structure in a solution, which is often more relevant to its biological activity. Advanced 2D NMR techniques (COSY, HSQC, HMBC) can be used to definitively assign all proton and carbon signals, providing irrefutable proof of the covalent structure.

Mass Spectrometry (MS)

Mass spectrometry is essential for determining the molecular weight of the synthesized derivative and providing evidence of its elemental composition.

• Information Provided:

  • Molecular Weight: High-resolution mass spectrometry (HRMS) can provide a highly accurate mass of the molecular ion ([M]+ or [M+H]+), allowing for the determination of the molecular formula.

  • Fragmentation Patterns: The way the molecule breaks apart in the mass spectrometer can give clues about its structure and the strength of different bonds.[12]

• Causality in Analysis: MS is often one of the first techniques used after a synthesis. A correct molecular weight provides immediate and strong evidence that the target molecule has been formed, justifying the investment in more time-consuming analyses like NMR and crystallization trials.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and simple technique used to identify the presence of specific functional groups within a molecule.[13]

• Information Provided:

  • Functional Group Identification: For an ethyl 3-hydroxypyrazine-2-carboxylate derivative, FTIR can confirm the presence of key groups through their characteristic vibrational frequencies:

    • O-H stretch: A broad band, indicating the hydroxyl group.[14]

    • C=O stretch: A strong, sharp band for the ester carbonyl.[14]

    • C=C and C=N stretches: Bands corresponding to the pyrazine ring.

    • C-H stretches: For the aromatic and aliphatic C-H bonds.[15]

• Causality in Analysis: FTIR is an excellent tool for monitoring the progress of a reaction. For example, in the synthesis of an amide derivative from the ester, the disappearance of the ester C=O stretch and the appearance of a new amide C=O stretch can confirm the transformation.

Data Presentation: A Comparative Overview

The choice of analytical technique depends on the specific question being asked. The following table summarizes the key attributes of each method in the context of characterizing ethyl 3-hydroxypyrazine-2-carboxylate derivatives.

Feature	Single-Crystal X-ray Crystallography (SC-XRD)	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)	Fourier-Transform Infrared (FTIR)
Primary Information	3D atomic arrangement, bond lengths/angles, stereochemistry, intermolecular forces	Atomic connectivity, molecular structure in solution, chemical environment	Molecular weight, elemental formula, fragmentation patterns	Presence of functional groups
Sample State	Single Crystal	Solution	Solid or Solution	Solid or Liquid
Destructive?	No[6]	No	Yes (typically)	No
Key Advantage	Unambiguous, high-resolution 3D structure	Essential for structural proof in a biologically relevant state (solution)	High sensitivity, provides exact molecular formula (HRMS)	Fast, simple, excellent for reaction monitoring
Key Limitation	Requires high-quality single crystals, which can be difficult to grow	Less informative about 3D spatial arrangement and packing	Provides no information on isomerism or stereochemistry	Provides limited information on the overall molecular skeleton

An Integrated Strategy for Structural Elucidation

A robust characterization of a novel ethyl 3-hydroxypyrazine-2-carboxylate derivative should not rely on a single technique but rather an integrated workflow. This approach leverages the strengths of each method to build a comprehensive and irrefutable structural assignment.

Caption: An integrated workflow for the comprehensive characterization of novel compounds.

Experimental Protocols

Trustworthy data begins with robust and well-documented protocols. The following sections provide detailed methodologies for key experiments.

Protocol 1: Single-Crystal Growth and X-ray Diffraction

This protocol outlines a general approach for growing diffraction-quality crystals and subsequent data collection. The key is to allow crystals to form slowly and without disturbance.[16]

• Preparation: Ensure the purified ethyl 3-hydroxypyrazine-2-carboxylate derivative is of the highest possible purity (>98%). Traces of impurities can inhibit crystallization.

• Solvent Screening: In small vials, test the solubility of the compound in a range of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, hexane, dichloromethane) to find a solvent in which it is sparingly soluble.

• Crystallization Method (Slow Evaporation):

  • Prepare a nearly saturated solution of the compound in the chosen solvent at room temperature.

  • Filter the solution through a syringe filter into a clean, small vial.

  • Cover the vial with parafilm and poke 1-3 small holes with a needle. This slows the rate of evaporation, which is crucial for growing large, well-ordered crystals.[16]

  • Place the vial in a vibration-free location and leave it undisturbed for several days to weeks.

• Crystal Selection and Mounting:

  • Examine the resulting crystals under a polarizing microscope. Ideal crystals should be transparent, have well-defined faces, and be free of cracks or defects.[16] A good single crystal will uniformly extinguish polarized light every 90 degrees of rotation.[4][16]

  • Select a crystal of suitable size (typically 0.1–0.4 mm in dimension).[4]

  • Carefully mount the selected crystal on a goniometer head using a cryoloop and a small amount of cryoprotectant oil.

• Data Collection:

  • Mount the goniometer head on the X-ray diffractometer.

  • Cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

  • Perform an initial unit cell determination.

  • Proceed with a full data collection strategy, rotating the crystal and collecting diffraction images over a wide range of angles.

• Structure Solution and Refinement:

  • Process the raw diffraction images to integrate the intensities of the reflections.[4]

  • Determine the space group from the systematic absences in the data.[4]

  • Solve the structure using direct methods or Patterson methods to obtain an initial model of the atomic positions.[4]

  • Refine the structural model against the experimental data to improve the fit and determine the final atomic coordinates, bond lengths, and angles.

Protocol 2: NMR Sample Preparation and Analysis

This protocol describes a standard method for preparing a sample for ¹H and ¹³C NMR analysis.[14]

• Sample Preparation:

  • Accurately weigh 5-10 mg of the pyrazine derivative for ¹H NMR (20-50 mg for ¹³C NMR) into a clean, dry vial.[9]

  • Select a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in which the compound is fully soluble.[9]

  • Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.

  • Gently vortex or sonicate the vial to ensure complete dissolution.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve high homogeneity.

  • Acquire a standard one-dimensional ¹H spectrum.

  • Acquire a proton-decoupled ¹³C spectrum. A greater number of scans will be necessary due to the low natural abundance of the ¹³C isotope.[14]

• Data Processing:

  • Apply Fourier transformation to the raw data (Free Induction Decay).

  • Perform phase and baseline corrections.[9]

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).[9]

  • Integrate the signals in the ¹H spectrum to determine the relative ratios of protons.

  • Pick and label the chemical shifts of all significant peaks in both spectra.

Conclusion

In the rigorous field of drug development, precision and certainty are non-negotiable. For the structural characterization of ethyl 3-hydroxypyrazine-2-carboxylate derivatives, single-crystal X-ray crystallography stands alone in its ability to provide a complete and unambiguous three-dimensional atomic picture. It is the definitive method for confirming stereochemistry, identifying tautomeric forms, and understanding the intermolecular forces that dictate a molecule's solid-state properties and can inform its biological interactions.

However, SC-XRD does not exist in a vacuum. A truly comprehensive characterization is achieved through an integrated analytical approach, where the definitive solid-state structure from crystallography is supported and complemented by the solution-state structural data from NMR, the molecular formula from mass spectrometry, and the functional group information from FTIR. By employing this multi-faceted strategy, researchers can proceed with confidence, knowing their molecule is fully and accurately characterized, paving the way for successful downstream applications.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 3-hydroxypyrazine-2-carboxylate

This guide provides a detailed protocol for the safe and compliant disposal of Ethyl 3-hydroxypyrazine-2-carboxylate. As a heterocyclic compound frequently utilized in the synthesis of novel pharmaceutical agents and other advanced materials, its proper handling and disposal are paramount to ensuring laboratory safety and environmental protection.[1] This document moves beyond a simple checklist, offering a procedural framework grounded in established safety principles and regulatory compliance, designed for the professional researcher.

Hazard Identification and Risk Assessment

While comprehensive toxicological data for Ethyl 3-hydroxypyrazine-2-carboxylate may be limited, the chemical class of pyrazine derivatives and related heterocyclic compounds necessitates a cautious approach.[2] Safety Data Sheets (SDS) for structurally similar compounds indicate a range of potential hazards. A thorough risk assessment must precede any handling or disposal operations.

Key Potential Hazards Summary:

Hazard Type	Description	Rationale and Causality	Supporting Sources
Chemical Reactivity	Incompatible with strong oxidizing agents and strong acids.	Contact can lead to vigorous, exothermic reactions, potentially causing fire or explosion and releasing hazardous fumes.	[3]
Health Hazards	May be harmful if swallowed, inhaled, or in contact with skin.[2][4][5] Causes skin and serious eye irritation.[6] May cause respiratory irritation.[2][5]	The nitrogen-containing heterocyclic ring and functional groups can interact with biological systems, leading to irritation and potential toxicity upon exposure.	[2][4][5][6]
Environmental Hazards	The long-term effects on aquatic life are not fully characterized, but discharge into drains or the environment must be avoided.[5][7]	Heterocyclic organic compounds can be persistent in the environment and exhibit toxicity to aquatic organisms.	[5][7]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is essential to minimize exposure risk during all phases of handling and disposal.

• Primary Engineering Control: All transfers and handling of Ethyl 3-hydroxypyrazine-2-carboxylate, whether in solid or solution form, must be conducted within a certified chemical fume hood to control vapor and particulate exposure.[2][8]

• Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields at a minimum. For tasks with a higher splash risk, upgrade to chemical splash goggles.[4]

• Skin Protection:

  • Gloves: Wear standard nitrile laboratory gloves. Ensure gloves are inspected before use and changed immediately if contaminated.

  • Lab Coat: A flame-resistant lab coat should be worn and buttoned to its full length.

• Respiratory Protection: Not typically required when using a fume hood. In the event of a large spill or ventilation failure, a NIOSH-approved respirator may be necessary.[2]

Step-by-Step Disposal Protocol

Disposal of this compound is not a matter of simple discarding; it is a regulated process that requires careful segregation and handling. Under no circumstances should this chemical be disposed of in standard trash or poured down the sink.[9]

Step 1: Waste Segregation The foundational principle of chemical waste management is segregation to prevent inadvertent and hazardous reactions.[10]

• Action: Designate a specific waste stream for Ethyl 3-hydroxypyrazine-2-carboxylate. This is typically categorized as "Non-Halogenated Organic Waste."

• Causality: Mixing with incompatible waste, such as strong oxidizing agents (e.g., nitric acid, permanganates) or strong acids, can cause dangerous chemical reactions.[3] Segregation ensures stability and safety during storage and transport.

Step 2: Container Selection and Labeling The waste container serves as the primary containment vessel until final disposal.

• Action: Select a chemically compatible container, such as a high-density polyethylene (HDPE) or glass bottle with a secure, screw-top cap. The container must be clean, dry, and in good condition.[10]

• Labeling: Affix a "Hazardous Waste" label to the container. Clearly write the full chemical name, "Ethyl 3-hydroxypyrazine-2-carboxylate," and list associated hazards (e.g., "Harmful," "Irritant"). Maintain an accurate log of the contents.[10]

Step 3: Waste Collection

• Action: Carefully transfer the waste chemical into the designated and labeled container. If it is a solid, minimize the generation of dust. If it is a solution, use a funnel to prevent spillage.

• Causality: This step minimizes personnel exposure and prevents contamination of the laboratory environment.

Step 4: Storage Pending Disposal

• Action: Securely cap the waste container. Store it in a designated satellite accumulation area within the laboratory. This area should be a secondary containment bin or tray to control any potential leaks.

• Causality: Proper storage prevents spills and ensures the waste is kept away from general work areas and incompatible materials, awaiting pickup.[3][10]

Step 5: Final Disposal

• Action: Arrange for the collection of the waste container by your institution’s Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][6]

• Trustworthiness: Professional disposal services have the equipment and expertise to handle and dispose of chemical waste in compliance with all local, state, and federal regulations, ensuring environmental protection.

Emergency Procedures: Spill Management

In the event of a small-scale laboratory spill, a prepared and systematic response is critical.

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or involves other hazardous materials, evacuate the lab.

• Ventilate: Ensure the chemical fume hood is operational to help ventilate the area.

• Don PPE: Before addressing the spill, don the full PPE as described in Section 2.

• Contain & Absorb: Cover the spill with an inert absorbent material, such as vermiculite, sand, or diatomaceous earth.[8][11] Do not use combustible materials like paper towels to absorb large quantities of liquid.

• Collect Waste: Once absorbed, carefully sweep the material into the designated hazardous waste container. Use non-sparking tools if the compound is dissolved in a flammable solvent.[3]

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water), and dispose of all cleaning materials as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department as per your institution's policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 3-hydroxypyrazine-2-carboxylate.

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Personal protective equipment for handling Ethyl 3-hydroxypyrazine-2-carboxylate

As a Senior Application Scientist specializing in the scale-up of active pharmaceutical ingredients (APIs), I frequently consult on the operational handling of critical synthetic building blocks. Ethyl 3-hydroxypyrazine-2-carboxylate (CAS: 887574-56-3) is a highly valuable pyrazine derivative, most notably utilized as a primary intermediate in the three-step synthesis of the broad-spectrum antiviral drug Favipiravir (T-705) [1].

While standard Safety Data Sheets (SDS) classify this compound as a non-hazardous material for DOT/IATA transport [2], treating it with complacency in a high-throughput laboratory is a critical error. Pyrazine rings with ester and hydroxyl functionalities present specific particulate and irritant risks (H315, H319, H335) that require precise logistical planning.

This guide transcends basic safety sheets, providing you with field-proven, mechanistic insights into the safe handling, personal protective equipment (PPE) requirements, and operational workflows for this compound.

Mechanistic Hazard Profile: The "Why" Behind the Safety

To design an effective safety protocol, we must first understand the chemical causality of the hazards:

• Mucosal Irritation: The nitrogen atoms in the pyrazine ring, combined with the hydrogen-bonding capacity of the hydroxyl group, allow fine dust particles of this compound to adhere strongly to the moist mucosal membranes of the respiratory tract and eyes, causing localized inflammation.

• Static Accumulation: Like many dry organic powders, Ethyl 3-hydroxypyrazine-2-carboxylate can accumulate a static charge during transfer. If handled near the volatile organic solvents (like ethanol or DMF) required for its downstream condensation and amidation steps, a static discharge could serve as an ignition source.

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one-size-fits-all" approach to lab safety. The following PPE matrix is specifically tailored to the physical properties of Ethyl 3-hydroxypyrazine-2-carboxylate and its typical synthetic environment.

Protection Zone	Recommended PPE	Mechanistic Rationale
Ocular	ANSI Z87.1 Safety Goggles (Unvented)	Prevents airborne powder ingress. Safety glasses with side shields are insufficient against fine particulate dust generated during bulk transfer.
Dermal (Hands)	Double-layered Nitrile Gloves	Nitrile provides superior breakthrough resistance to the polar aprotic solvents (e.g., DMF) used in subsequent amidation steps compared to latex.
Dermal (Body)	Flame-Resistant (FR) Lab Coat	Mitigates the risk of static discharge igniting co-located solvent vapors during the weighing of the dry powder.
Respiratory	N95 or P100 Particulate Respirator	Essential if weighing >10g outside a controlled airflow environment to prevent inhalation of micronized particles (mitigating H335 risks).

Operational Workflow: A Self-Validating Handling Protocol

To ensure trustworthiness in your daily operations, every procedure should act as a self-validating system. The following protocol ensures that if a step is completed successfully, the subsequent hazard is inherently neutralized.

Step 1: Environmental Preparation Ensure the chemical fume hood has a verified face velocity of 80-100 fpm. Clear the workspace of incompatible strong oxidizing agents.

Step 2: Static Mitigation (Crucial) Ground all metal spatulas and weighing balances. Causality: Pyrazine derivatives in powder form readily accumulate static charge due to triboelectric friction during scooping. Grounding eliminates the spark risk.

Step 3: Transfer and Weighing Tare an anti-static weigh boat. Using your grounded spatula, transfer the compound. Immediately cap the source bottle. Causality: The ester group on the pyrazine ring can slowly hydrolyze if exposed to ambient atmospheric moisture over prolonged periods, degrading your API yield.

Step 4: In-Hood Dissolution (The Validation Check) Dissolve the weighed Ethyl 3-hydroxypyrazine-2-carboxylate into your reaction solvent (e.g., ethanol) inside the fume hood before transferring the material to the main reactor or a different lab bench. Self-Validating Logic: By converting the dry powder into a liquid solution at the source, you completely eliminate the risk of airborne dust exposure during transport across the laboratory.

Synthetic pathway of Favipiravir via Ethyl 3-hydroxypyrazine-2-carboxylate.

Spill Response and Disposal Plan

In the event of a spill, standard sweeping can aerosolize the compound, drastically increasing the inhalation hazard. Follow this procedural logic:

• Suppress: Do NOT use water initially, as it may spread the organic powder and create a slippery residue. Instead, gently cover the spill with damp sand or a commercial universal dust-suppressing absorbent.

• Collect: Use a non-sparking brush and dustpan to collect the suppressed powder.

• Containerize: Place the waste into a sealable, chemically compatible high-density polyethylene (HDPE) container.

• Decontaminate: Wipe the affected area with a solvent that readily dissolves the compound (such as ethanol or a mild detergent solution) to remove microscopic residue.

• Disposal: Label the container as "Hazardous Solid Waste - Organic Pyrazine Derivative." Ensure it is not mixed with strong acids or bases, which could trigger an exothermic hydrolysis of the carboxylate group. Route for standard chemical incineration.

Decision tree for Ethyl 3-hydroxypyrazine-2-carboxylate spill containment.

References

• - ResearchGate / Microbial Pathogenesis 2. - AK Scientific